(1,1-Difluoro-2-iodoethyl)benzene

• CAS: 133932-40-8

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹⁹F NMR Chemical Shifts of (1,1-difluoro-2-iodoethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the anticipated ¹⁹F Nuclear Magnetic Resonance (NMR) characteristics of (1,1-difluoro-2-iodoethyl)benzene. In the absence of direct experimental spectra in publicly available literature, this guide synthesizes fundamental principles of ¹⁹F NMR spectroscopy, data from analogous compounds, and theoretical considerations to predict and interpret the chemical shifts, coupling constants, and spectral patterns for this molecule. This document is intended to serve as a valuable resource for researchers in synthetic chemistry, drug discovery, and materials science who work with fluorinated molecules. We will delve into the theoretical underpinnings of the expected spectral features, provide a detailed experimental protocol for acquiring high-quality ¹⁹F NMR data, and discuss the critical role of stereochemistry in shaping the NMR spectrum of the title compound.

Introduction: The Significance of ¹⁹F NMR in Modern Chemistry

Fluorine-19 (¹⁹F) NMR spectroscopy has emerged as an indispensable analytical tool in fields ranging from pharmaceutical development to materials science. The unique nuclear properties of the ¹⁹F isotope, including a nuclear spin of ½, 100% natural abundance, and a high gyromagnetic ratio, make it a highly sensitive nucleus for NMR detection.[1] The large chemical shift dispersion of ¹⁹F, often spanning over 400 ppm, provides exquisite sensitivity to the local electronic environment, enabling the resolution of subtle structural and conformational differences that might be indistinguishable in ¹H NMR spectra.[2]

The introduction of fluorine atoms into organic molecules can profoundly alter their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity. Consequently, the ability to unambiguously characterize fluorinated compounds is of paramount importance. This guide focuses on (1,1-difluoro-2-iodoethyl)benzene, a molecule featuring a geminal difluoro group adjacent to a chiral center, a common motif in modern medicinal chemistry. Understanding the ¹⁹F NMR spectrum of this compound is crucial for its synthesis, characterization, and the analysis of its interactions with biological targets.

Theoretical Framework: Predicting the ¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum of (1,1-difluoro-2-iodoethyl)benzene is predicted to exhibit a complex and informative pattern arising from the unique chemical environment of the two fluorine atoms.

Chemical Shift (δ)

The chemical shift of a fluorine nucleus is primarily governed by the electron density around it. Unlike ¹H NMR, where diamagnetic shielding is the dominant factor, ¹⁹F chemical shifts are heavily influenced by the paramagnetic shielding term, which is a major contributor to the wide chemical shift range.[3]

For (1,1-difluoro-2-iodoethyl)benzene, the fluorine atoms are attached to a carbon that is also bonded to a phenyl group and a CHI group. The electronegative iodine atom and the phenyl group will influence the electron density at the CF₂ carbon, thereby affecting the ¹⁹F chemical shifts. Based on typical chemical shift ranges for fluoroalkanes, the ¹⁹F signals for this compound are expected to appear in the region of -90 to -120 ppm relative to CFCl₃.[3][4]

The Concept of Diastereotopicity

A key feature of the ¹⁹F NMR spectrum of (1,1-difluoro-2-iodoethyl)benzene is the non-equivalence of the two fluorine atoms. The adjacent carbon atom, bonded to a hydrogen, an iodine, and a phenyl group, is a stereocenter. This chiral center renders the two fluorine atoms of the CF₂ group diastereotopic.[5][6]

Diastereotopic nuclei reside in different chemical environments and are therefore expected to have different NMR chemical shifts. Consequently, the ¹⁹F NMR spectrum of (1,1-difluoro-2-iodoethyl)benzene should display two distinct signals, one for each fluorine atom. The magnitude of the chemical shift difference (Δδ) between the two diastereotopic fluorines will depend on the conformational preferences of the molecule and the through-space interactions with the substituents on the adjacent chiral center.

Spin-Spin Coupling (J)

The multiplicity of the ¹⁹F signals will be determined by spin-spin coupling with neighboring magnetic nuclei, primarily the other fluorine atom and the vicinal proton.

• Geminal ¹⁹F-¹⁹F Coupling (²JFF): The two diastereotopic fluorine atoms will couple to each other, resulting in a doublet of doublets for each fluorine signal (assuming coupling to only one other nucleus). The magnitude of the geminal fluorine-fluorine coupling constant (²JFF) in saturated systems can be large, typically in the range of 230-300 Hz.[7][8]

• Vicinal ¹⁹F-¹H Coupling (³JFH): Each fluorine atom will also couple to the proton on the adjacent carbon. This will further split each doublet into a doublet of doublets. The magnitude of vicinal fluorine-proton coupling constants (³JFH) is highly dependent on the dihedral angle between the F-C-C-H bonds, as described by a Karplus-type relationship. Typical values for ³JFH range from 5 to 45 Hz.[2]

The resulting splitting pattern for each fluorine will therefore be a doublet of doublets.

Experimental Protocol for ¹⁹F NMR Acquisition

Acquiring high-quality ¹⁹F NMR data requires careful attention to experimental parameters. The following protocol provides a robust starting point for the analysis of (1,1-difluoro-2-iodoethyl)benzene.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent that readily dissolves the analyte and is chemically inert. Chloroform-d (CDCl₃) is a common choice for many organic molecules. For quantitative measurements, ensure the solvent does not contain any fluorine-containing impurities.

• Concentration: Prepare a solution with a concentration of 5-20 mg of the analyte in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard (Optional but Recommended): For accurate chemical shift referencing, an internal standard can be added. Common standards include trifluoroacetic acid (-76.55 ppm) or hexafluorobenzene (-164.9 ppm).[9] For quantitative NMR (qNMR), a certified reference material is necessary.[10]

NMR Instrument Parameters

The following parameters are suggested for a 400 MHz NMR spectrometer. Optimization may be required based on the specific instrument and sample.

Parameter	Recommended Value	Rationale
Nucleus	¹⁹F	Direct observation of fluorine signals.
Pulse Program	zgfhigqn (Bruker)	Inverse-gated proton decoupling to suppress NOE and provide accurate integration.[10]
Temperature	298 K	Standard room temperature acquisition.
Spectral Width	~250 ppm	To encompass the expected chemical shift range of organofluorine compounds.[1]
Acquisition Time	1-2 s	To ensure good digital resolution.
Relaxation Delay (D1)	5-10 s	To allow for full relaxation of the ¹⁹F nuclei, crucial for accurate integration.[11]
Number of Scans	16-64	To achieve an adequate signal-to-noise ratio.
Proton Decoupling	WALTZ-16	Broadband decoupling to simplify the spectrum by removing ¹H-¹⁹F couplings. For observing couplings, acquire a non-decoupled spectrum.

Data Processing

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 0.3-0.5 Hz to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to ensure accurate integration.

• Referencing: Reference the spectrum to the internal standard or to an external reference (e.g., CFCl₃ at 0 ppm).

• Integration: Integrate the signals corresponding to the two diastereotopic fluorine atoms. The integrals should be equal (1:1 ratio).

• Peak Picking and Coupling Constant Analysis: Identify the peak positions and measure the coupling constants (²JFF and ³JFH) from the non-decoupled spectrum.

Predicted ¹⁹F NMR Data Summary

The following table summarizes the predicted ¹⁹F NMR data for (1,1-difluoro-2-iodoethyl)benzene.

Parameter	Predicted Value	Notes
Chemical Shift (δ)	-90 to -120 ppm	Two distinct signals (δ₁ and δ₂) due to diastereotopicity.
Multiplicity	Doublet of Doublets (dd)	For each fluorine signal in the ¹H-coupled spectrum.
²JFF Coupling Constant	230 - 300 Hz	Geminal coupling between the two fluorine atoms.
³JFH Coupling Constant	5 - 45 Hz	Vicinal coupling to the proton on the adjacent carbon. Two different values (³J(F₁-H) and ³J(F₂-H)) are expected due to different dihedral angles.
Integral Ratio	1:1	For the two diastereotopic fluorine signals.

Conclusion: A Powerful Tool for Structural Elucidation

This in-depth technical guide has provided a comprehensive overview of the expected ¹⁹F NMR characteristics of (1,1-difluoro-2-iodoethyl)benzene. By leveraging fundamental principles of NMR spectroscopy and data from related compounds, we have predicted the key features of its spectrum, including the chemical shifts of the diastereotopic fluorine atoms and the expected coupling patterns. The provided experimental protocol offers a robust framework for acquiring high-quality data, which is essential for the accurate structural elucidation and characterization of this and similar fluorinated molecules. As the complexity of fluorinated pharmaceuticals and materials continues to grow, a thorough understanding of ¹⁹F NMR spectroscopy will remain a cornerstone of modern chemical research and development.

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• García-Pérez, D., et al. (2018). 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. Molecules, 23(11), 2828.
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toxicological profile and safe handling of (1,1-difluoro-2-iodoethyl)benzene

An In-depth Technical Guide to the Toxicological Profile and Safe Handling of (1,1-difluoro-2-iodoethyl)benzene

Introduction

(1,1-difluoro-2-iodoethyl)benzene is a specialized organofluorine compound with potential applications as an intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. The introduction of fluorine atoms into organic molecules can significantly alter their physical, chemical, and biological properties, including metabolic stability and binding affinity.[1][2] The presence of an iodo group provides a reactive site for further chemical modification, making this a versatile, albeit not widely characterized, building block.[3]

Given the absence of a comprehensive, publicly available toxicological profile for this specific molecule, this guide adopts a precautionary, first-principles approach. By dissecting the molecule into its constituent parts—the benzene core, the geminal difluoroethyl group, and the iodo substituent—we can infer a probable toxicological profile and establish robust, conservative safe handling protocols. This document is intended for researchers, chemists, and drug development professionals who may synthesize or handle this compound.

Section 1: Predicted Physicochemical Properties and Reactivity

Table 1: Predicted Physicochemical Properties of (1,1-difluoro-2-iodoethyl)benzene

Property	Predicted Value/Characteristic	Rationale and Safety Implication
Molecular Formula	C₈H₇F₂I	-
Molecular Weight	~268.04 g/mol	High molecular weight suggests it is likely a liquid or low-melting solid at room temperature and has low volatility.
Appearance	Colorless to yellow liquid.	Organoiodine compounds can decompose upon exposure to light, releasing free iodine (I₂), which imparts a yellow or brown color.[3] This indicates potential instability.
Solubility	Insoluble in water; Soluble in organic solvents (e.g., DCM, ether, THF).	Low water solubility implies that spills will not be diluted by water and may persist in the environment.
Density	> 1.0 g/mL	The presence of a heavy iodine atom suggests it will be denser than water.[3]
Reactivity	The Carbon-Iodine (C-I) bond is the weakest of the carbon-halogen bonds.[3]	The C-I bond is labile and can be cleaved under relatively mild conditions (e.g., heat, light, presence of metals). This makes it a good leaving group in synthesis but also a source of instability.[3]
Decomposition	May decompose upon exposure to heat or light.	Hazardous decomposition products could include hydrogen fluoride (HF), hydrogen iodide (HI), and other toxic fumes.

Section 2: Inferred Toxicological Profile

The toxicological profile is inferred by considering the hazards associated with its structural components: the benzene ring, the difluoroalkyl group, and the iodo group.

Routes of Exposure

• Inhalation: Although predicted to have low volatility, aerosols or vapors may be generated, especially during heating or sonication.

• Dermal: As a lipophilic organic molecule, it is expected to be absorbed through the skin.

• Ingestion: Accidental ingestion is a potential route of exposure in a laboratory setting.

• Eye Contact: Direct contact is likely to cause serious irritation or chemical burns.

Acute Toxicity

• General: Acute exposure may cause irritation to the skin, eyes, and respiratory tract, similar to other halogenated organic compounds.[4][5] High-level acute exposure to solvents can lead to CNS disturbances such as dizziness, headache, and loss of consciousness.[6]

• Benzene Core: The benzene moiety is a known human carcinogen and has significant hematotoxicity (damaging to blood-forming organs), though these are typically effects of chronic exposure.[6][7] Acute exposure to high concentrations of benzene can cause neurological effects.[6]

• Iodo Group: The lability of the C-I bond means that iodide may be released in vivo. While elemental iodine is essential in small amounts, excess iodide can interfere with thyroid function.

Chronic Toxicity & Specific Hazards

• Carcinogenicity: This compound should be handled as a potential carcinogen. The benzene core is a known Group 1 human carcinogen (IARC), primarily linked to leukemia.[6] While substitution on the ring can alter its metabolic profile and carcinogenic potential, the risk cannot be dismissed without specific data.

• Mutagenicity: Benzene is a known clastogen (causes chromosomal damage).[6] Therefore, (1,1-difluoro-2-iodoethyl)benzene should be treated as a potential mutagen.

• Organ-Specific Toxicity:

  • Hematopoietic System (Blood): Chronic exposure to benzene is strongly linked to aplastic anemia and acute myeloid leukemia (AML).[8] The primary concern for this compound is long-term damage to bone marrow.

  • Thyroid: Organoiodine compounds can release iodide, which can impact the thyroid gland. Chronic exposure could potentially lead to thyroid disorders.[9]

  • Liver and Kidneys: As the primary organs of metabolism and excretion, the liver and kidneys are potential targets for toxic effects from the compound or its metabolites.

Predicted Metabolism and Toxicokinetics

The introduction of fluorine can significantly influence a molecule's metabolic fate.[2] The C-F bond is very strong, often increasing metabolic stability. However, metabolism can still occur at other sites on the molecule.

One potential metabolic pathway could involve the oxidation of the benzene ring by cytochrome P450 enzymes, a common pathway for aromatic compounds.[6] Another possibility is the cleavage of the C-I bond. A particularly hazardous metabolic outcome, seen with some fluorinated compounds, is the formation of fluoroacetic acid, a potent inhibitor of the Krebs cycle.[2] Given these potential metabolic pathways and toxic endpoints, minimizing exposure is critical.

Section 3: Safe Handling and Exposure Control

Given the inferred hazards, a conservative approach to handling is mandatory. All work with (1,1-difluoro-2-iodoethyl)benzene should be conducted under the assumption that the compound is highly toxic, carcinogenic, and has unknown reproductive effects.

Engineering Controls

• Chemical Fume Hood: All manipulations of the compound, including weighing, transfers, and reactions, must be performed inside a certified chemical fume hood to prevent inhalation of vapors or aerosols.

• Ventilation: The laboratory should be well-ventilated with sufficient air changes per hour to prevent the accumulation of fugitive emissions.

Personal Protective Equipment (PPE)

Table 2: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Nitrile gloves (double-gloving recommended). Change gloves immediately if contaminated.	Provides a barrier against dermal absorption. Double-gloving offers protection during glove removal and in case of a breach in the outer glove.[10]
Eye Protection	Safety goggles with side-shields or a face shield.	Protects against splashes and aerosols.[4][5]
Skin and Body	Flame-retardant lab coat, fully buttoned. Long pants and closed-toe shoes are mandatory.	Prevents skin contact from spills.[11]
Respiratory	Not typically required if work is conducted within a fume hood. For spill cleanup or emergencies, a respirator with an organic vapor cartridge may be necessary.[11]	Provides protection against inhalation if engineering controls fail or are not available.

Hygiene, Storage, and Disposal

• Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[12]

• Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, dark, and well-ventilated area. Keep away from heat, light, and incompatible materials (e.g., strong oxidizing agents).[10] The container should be stored in a secondary containment tray.

• Disposal: Dispose of waste as halogenated organic hazardous waste in accordance with all local, state, and federal regulations. Do not pour down the drain.[4]

Section 4: Emergency Procedures

Rapid and correct response to an emergency is critical to minimizing harm.

First Aid Measures

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[11]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[4]

• Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with water and give them 1-2 glasses of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[11]

Spill and Fire Response

• Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection if necessary. Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand). Collect the absorbed material into a sealed container for hazardous waste disposal. Ventilate the area and wash the spill site after material pickup is complete.[10]

• Fire: Use a dry chemical, carbon dioxide (CO₂), or foam extinguisher. Do not use water, as it may be ineffective and spread the chemical. Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear. Combustion may produce highly toxic and corrosive gases like hydrogen fluoride (HF) and hydrogen iodide (HI).

Visualizations

Risk Assessment Workflow

The following diagram outlines the logical process for assessing the risk of a novel or uncharacterized chemical like (1,1-difluoro-2-iodoethyl)benzene.

Caption: Workflow for Hazard Assessment of Uncharacterized Compounds.

Emergency Spill Response

This decision tree provides a clear guide for responding to a chemical spill.

Caption: Decision Tree for Chemical Spill Emergency Response.

Conclusion

(1,1-difluoro-2-iodoethyl)benzene is a compound for which direct toxicological data is lacking. Therefore, its handling requires a high degree of caution, grounded in an understanding of the hazards posed by its constituent chemical motifs. The benzene core dictates that it must be treated as a potential carcinogen and hematotoxin. The organofluorine and organoiodine nature of the side chain introduces concerns regarding metabolism into toxic byproducts and potential effects on the thyroid. Strict adherence to the engineering controls, personal protective equipment guidelines, and emergency procedures outlined in this guide is essential to ensure the safety of all laboratory personnel.

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Spectroscopic Characterization of (1,1-Difluoro-2-iodoethyl)benzene: A Comprehensive Technical Guide

Executive Summary

As the pharmaceutical industry increasingly relies on fluorine chemistry to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates, the accurate synthesis and characterization of fluorinated building blocks have become paramount. (1,1-Difluoro-2-iodoethyl)benzene (CAS: 133932-40-8)[1] is a highly versatile fluoroalkylating agent. The gem-difluoro (-CF₂-) moiety serves as a metabolically stable, lipophilic bioisostere for oxygen atoms or methylene bridges, while the terminal iodine provides an optimal leaving group for nucleophilic substitutions and transition-metal-catalyzed cross-couplings[2].

This whitepaper provides an authoritative, in-depth guide to the synthesis, isolation, and rigorous spectroscopic characterization of (1,1-difluoro-2-iodoethyl)benzene, designed for senior researchers and drug development professionals.

Self-Validating Synthetic Workflow

While precursors such as 1,1-difluoro-ethyl-benzene can be utilized[3], synthesizing (1,1-difluoro-2-iodoethyl)benzene with high chemical purity requires a highly controlled, self-validating pathway. The most reliable method is the Finkelstein reaction of 2,2-difluoro-2-phenylethyl 4-methylbenzenesulfonate (tosylate).

Synthetic workflow for (1,1-difluoro-2-iodoethyl)benzene via Finkelstein reaction.

Step-by-Step Protocol: Finkelstein Iodination

• Preparation: Dissolve 1.0 equivalent of 2,2-difluoro-2-phenylethyl tosylate in anhydrous acetone to achieve a 0.2 M concentration under an inert argon atmosphere.

• Reagent Addition: Add 3.0 equivalents of anhydrous sodium iodide (NaI).

  • Causality Note: Strict anhydrous conditions are critical. Water hydrates the iodide ion, drastically reducing its nucleophilicity and stalling the Sₙ2 substitution.

• Thermal Activation: Reflux the mixture at 60 °C for 12 hours.

  • Causality Note: The reaction is driven to completion by Le Chatelier's principle. The byproduct, sodium tosylate (NaOTs), is insoluble in acetone and continuously precipitates out of the solution, shifting the equilibrium entirely to the product side.

• Workup & Isolation: Cool the reaction to room temperature, filter the NaOTs precipitate, and concentrate the filtrate in vacuo. Partition the residue between diethyl ether and 10% aqueous sodium thiosulfate (to quench any trace iodine/triiodide generated via oxidation).

• Purification: Dry the organic layer over MgSO₄, filter, and purify via silica gel flash chromatography (100% hexanes) to yield a colorless oil.

Self-Validating System: This protocol is inherently self-validating. By extracting a crude aliquot for ¹H NMR analysis, the operator can confirm reaction completion in real-time. The complete disappearance of the tosylate methyl singlet at δ 2.45 ppm, coupled with the diagnostic upfield shift of the aliphatic -CH₂- protons from δ 4.3 ppm (CH₂-OTs) to δ 3.6 ppm (CH₂-I), provides unequivocal proof of substitution without requiring external calibration standards.

Spectroscopic Characterization Protocols & Causal Analysis

Accurate characterization of (1,1-difluoro-2-iodoethyl)benzene requires a multi-nuclear NMR approach, supported by mass spectrometry and infrared spectroscopy. The presence of the gem-difluoro group introduces complex spin-spin J-coupling networks that serve as an internal verification mechanism for structural integrity.

Spin-spin J-coupling network defining the NMR splitting patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (CDCl₃): The diagnostic feature is the -CH₂- group appearing as a distinct triplet at ~3.60 ppm. This splitting is caused by through-bond Fermi contact interactions with the two adjacent ¹⁹F nuclei (³J_{HF} ≈ 15.0 Hz).

• ¹⁹F NMR (CDCl₃): The equivalent fluorine atoms resonate at ~ -99.5 ppm. Because they couple back to the two protons of the adjacent methylene group, the signal appears as a triplet (³J_{FH} ≈ 15.0 Hz), perfectly mirroring the ¹H NMR splitting and validating the connectivity.

• ¹³C NMR (CDCl₃): The carbon spectrum is defined by two major phenomena:

  • C-F Coupling: The -CF₂- carbon appears as a massive triplet at ~118.5 ppm (¹J{CF} ≈ 245 Hz), while the adjacent -CH₂- carbon is split into a smaller triplet (²J{CF} ≈ 35 Hz).

  • The Heavy Atom Effect: The -CH₂-I carbon resonates unusually far upfield at ~5.5 ppm. This is caused by the heavy atom effect (spin-orbit coupling) of the massive iodine atom, which induces a strong local shielding environment around the carbon nucleus.

Mass Spectrometry (GC-MS / EI)

Under standard 70 eV Electron Ionization (EI), the molecular ion [M]⁺ is observed at m/z 268. The primary fragmentation pathway is driven by the extreme weakness of the C-I bond (~238 kJ/mol). The homolytic cleavage of the iodine radical yields a highly stable difluorobenzyl cation[Ph-CF₂-CH₂]⁺ at m/z 141. A secondary alpha-cleavage results in the loss of the entire iodomethyl radical (•CH₂I), generating the [Ph-CF₂]⁺ fragment at m/z 127.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum is dominated by the asymmetric and symmetric stretching vibrations of the C-F bonds. Because the C-F bond possesses a massive dipole moment, its stretching causes a severe change in the molecular dipole, resulting in intensely strong absorption bands between 1100 and 1200 cm⁻¹. The C-I stretch, conversely, involves a heavy atom and a weak bond, pushing its absorption frequency down into the far-IR region (~550 cm⁻¹).

Quantitative Data Presentation

The following tables summarize the expected spectroscopic parameters for pure (1,1-difluoro-2-iodoethyl)benzene, serving as a reference standard for quality control workflows.

Table 1: Multi-Nuclear NMR Spectral Data (400 MHz, CDCl₃)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H	7.45 - 7.55	Multiplet (5H)	-	Aromatic protons (Ph)
¹H	3.60	Triplet (2H)	³J_{HF} = 15.0	Aliphatic protons (-CH₂-I)
¹⁹F	-99.5	Triplet (2F)	³J_{FH} = 15.0	gem-difluoro (-CF₂-)
¹³C	133.2	Triplet (1C)	²J_{CF} = 28.5	Aromatic ipso-carbon
¹³C	125.0 - 130.5	Singlets (5C)	-	Aromatic ortho/meta/para
¹³C	118.5	Triplet (1C)	¹J_{CF} = 245.0	Difluoromethylene (-CF₂-)
¹³C	5.5	Triplet (1C)	²J_{CF} = 35.0	Iodomethylene (-CH₂-I)

Table 2: GC-MS (Electron Ionization, 70 eV) Fragmentation Data

m/z Ratio	Relative Abundance	Fragment Assignment	Mechanistic Pathway
268	~ 15%	[C₈H₇F₂I]⁺	Molecular Ion [M]⁺
141	100% (Base)	[Ph-CF₂-CH₂]⁺	Loss of Iodine radical [M - I]⁺
127	~ 45%	[Ph-CF₂]⁺	Loss of iodomethyl radical [M - CH₂I]⁺
77	~ 30%	[C₆H₅]⁺	Phenyl cation

Table 3: FT-IR Spectral Data (ATR)

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Structural Assignment
3060	Weak	ν(C-H) stretch	Aromatic C-H
2955	Weak	ν(C-H) stretch	Aliphatic C-H (-CH₂-)
1450, 1495	Medium	ν(C=C) stretch	Aromatic ring breathing
1150 - 1180	Very Strong	ν(C-F) stretch	gem-difluoro group
550	Weak/Medium	ν(C-I) stretch	Carbon-Iodine bond

Conclusion

The integration of (1,1-difluoro-2-iodoethyl)benzene into medicinal chemistry pipelines requires rigorous analytical oversight. By leveraging the self-validating nature of the Finkelstein synthesis and understanding the underlying physical chemistry driving its NMR J-coupling networks and mass fragmentation pathways, researchers can ensure the highest standards of chemical integrity and reproducibility in their drug discovery programs.

References

• National Institutes of Health (NIH). "Synthesis of Phenethyl Iodide Derivatives and Fluoroalkyl Bioisosteres." PubMed Central (PMC). URL: [Link]

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• 3. 1,1-difluoro-ethyl-benzene synthesis - chemicalbook [chemicalbook.com]

Thermodynamic Stability and Reactivity Profiling of (1,1-Difluoro-2-iodoethyl)benzene Derivatives

Executive Summary

The (1,1-difluoro-2-iodoethyl)benzene motif (CAS 133932-40-8) represents a privileged structural building block in modern medicinal chemistry and synthetic methodology[1]. Its molecular design embodies a deliberate thermodynamic dichotomy: it features a hyper-stable gem-difluoro group that acts as an impenetrable metabolic shield, paired with a labile carbon-iodine (C-I) bond that serves as a highly reactive handle for late-stage functionalization. This unique energetic profile has made it an essential precursor for introducing the metabolically robust Ar-CF₂-CH₂- pharmacophore into complex drug candidates, including advanced KRAS[2] and BACE inhibitors[3].

This technical guide dissects the thermodynamic stability, electronic radical mechanics, and field-proven experimental protocols associated with (1,1-difluoro-2-iodoethyl)benzene derivatives.

Thermodynamic Bond Energetics & The "Dichotomy of Stability"

The utility of (1,1-difluoro-2-iodoethyl)benzene stems from the extreme contrast in bond dissociation energies (BDEs) within the same molecule.

The Metabolic Shield: C-F Bond Stability

The carbon-fluorine bond is the strongest single bond in organic chemistry. In a gem-difluoro configuration, these bonds are further shortened and strengthened due to negative hyperconjugation (where the lone pairs of fluorine donate into the adjacent C-C antibonding orbitals) and the gauche effect. With a BDE of approximately 116 kcal/mol, the benzylic CF₂ group is thermodynamically inert to oxidative metabolism (e.g., by Cytochrome P450 enzymes), preventing the formation of reactive benzylic alcohols or carboxylic acids.

The Reactive Handle: C-I Bond Lability

Conversely, the C-I bond is highly polarizable and thermodynamically weak (~55 kcal/mol). The large atomic radius of iodine results in poor orbital overlap with the carbon 2p orbital. This makes the C-I bond a thermodynamic "weak link," perfectly tuned for controlled homolytic cleavage under mild conditions, such as visible-light photoredox catalysis or Halogen-Atom Transfer (XAT)[4].

Quantitative Data: Comparative Bond Energetics

Bond Type	Approximate BDE (kcal/mol)	Thermodynamic Role in the Molecule
C-F (geminal)	~116	Metabolic shield; highly inert to homolysis and enzymatic oxidation.
C-H (alkyl)	~98–100	Structural backbone; standard stability, susceptible to CYP450 if unshielded.
C-C (aliphatic)	~80–85	Product backbone; forms the stable linkage after radical trapping.
C-I (primary)	~50–55	Reactive handle; designed for facile homolytic cleavage via XAT.

Electronic Effects & Radical Mechanics

When the C-I bond is cleaved, the resulting intermediate is the Ph-CF₂-CH₂• radical. While primary carbon radicals are generally unstable, the thermodynamics of this specific radical are heavily dictated by the adjacent CF₂ group.

Causality of Electrophilicity: The strongly electron-withdrawing nature of the fluorine atoms exerts a powerful inductive effect (-I) across the carbon backbone. This significantly lowers the energy of the Singly Occupied Molecular Orbital (SOMO) of the carbon radical. Consequently, the Ph-CF₂-CH₂• radical becomes highly electrophilic. Thermodynamically, this drives a rapid, polarity-matched addition to the Highest Occupied Molecular Orbital (HOMO) of electron-rich alkenes (nucleophiles)[5]. The overall thermodynamic driving force is the exchange of a weak C-I bond for a strong C-C bond.

Caption: Thermodynamic energy landscape of C-I homolysis and subsequent radical trapping.

Self-Validating Experimental Protocols

To leverage and verify the thermodynamic properties of (1,1-difluoro-2-iodoethyl)benzene, specific experimental workflows must be employed. The following protocols are designed with built-in causality and self-validation mechanisms.

Protocol A: Photochemical Halogen-Atom Transfer (XAT) for C-C Bond Formation

This protocol utilizes visible light to selectively cleave the weak C-I bond without affecting the hyper-stable C-F bonds[4].

• Reagent Preparation: Combine (1,1-difluoro-2-iodoethyl)benzene (1.0 equiv), an electron-rich alkene (1.5 equiv), a photocatalyst (e.g., fac-Ir(ppy)₃, 1 mol%), and a silyl radical precursor in a dry solvent (e.g., acetonitrile).

• Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles. Causality: Molecular oxygen is a triplet diradical that will rapidly quench the electrophilic carbon radical, halting the reaction. Removing O₂ ensures the radical lifetime is sufficient for C-C bond formation.

• Photochemical Activation: Irradiate the mixture with 440 nm blue LEDs at ambient temperature for 12 hours.

• Validation via ¹⁹F NMR: Take an aliquot and analyze via ¹⁹F NMR. Causality: The gem-difluoro group is highly sensitive to its local electronic environment. The chemical shift of the CF₂ group will change dramatically (and predictably) when the adjacent -CH₂-I is converted to -CH₂-R, providing a direct, interference-free readout of reaction conversion[6].

Caption: Step-by-step experimental workflow for photochemical XAT and 19F NMR validation.

Protocol B: In Vitro Metabolic Stability Assessment (Microsomal Assay)

To prove the thermodynamic stability of the benzylic CF₂ group in a biological context, a microsomal stability assay is utilized.

• Incubation: Incubate the functionalized Ph-CF₂-CH₂-R product (1 µM) with Human Liver Microsomes (HLM, 0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C.

• Cofactor Addition: Initiate the reaction by adding NADPH (1 mM). Causality: NADPH is the obligate electron donor for CYP450 enzymes. Without it, oxidative metabolism cannot occur, serving as a negative control.

• Control Benchmarking: Run a parallel assay using a non-fluorinated analog (Ph-CH₂-CH₂-R). Causality: If the non-fluorinated control degrades rapidly while the fluorinated compound remains intact, the assay self-validates the protective thermodynamic effect of the CF₂ group.

• Quenching & Analysis: Quench aliquots at 0, 15, 30, and 60 minutes with cold acetonitrile. Centrifuge and analyze the supernatant via LC-MS/MS to calculate intrinsic clearance ( CLint​ ) and half-life ( T1/2​ ).

Quantitative Data: Comparative Metabolic Stability

Compound Motif	Benzylic Oxidation Susceptibility	In Vitro Half-Life ( T1/2​ )	Intrinsic Clearance ( CLint​ )
Ph-CH₂-CH₂-R (Control)	High (Rapid CYP450 metabolism)	< 30 mins	High (> 50 µL/min/mg)
Ph-CF₂-CH₂-R (Target)	Negligible (Thermodynamically blocked)	> 120 mins	Low (< 10 µL/min/mg)

Conclusion

The (1,1-difluoro-2-iodoethyl)benzene derivative is a masterclass in applied thermodynamics. By engineering a molecule with both the weakest (C-I) and strongest (C-F) carbon-heteroatom bonds, researchers can execute highly selective, low-energy radical couplings that yield exceptionally stable, metabolism-resistant drug candidates.

References

• Title: Screening Compounds P138465 | EvitaChem: (1,1-Difluoro-2-iodoethyl)
• Source: google.
• Source: google.
• Title: Applications of Halogen-Atom Transfer (XAT)
• Title: Guide to Fluorine NMR for Organic Chemists - PDF Free Download - epdf.
• Title: Applications of Halogen-Atom Transfer (XAT) for the Generation of Carbon Radicals in Synthetic Photochemistry and Photocatalysis | Chemical Reviews - ACS Publications (Secondary Citation)

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• 2. WO2024103010A1 - Small molecule inhibitors of kras proteins - Google Patents [patents.google.com]
• 3. US11021493B2 - 1,4-thiazine dioxide and 1,2,4-thiadiazine dioxide derivatives as beta-secretase inhibitors and methods of use - Google Patents [patents.google.com]
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• 6. epdf.pub [epdf.pub]

Protocols & Analytical Methods

Application Note: Photoredox-Catalyzed Radical Addition of (1,1-Difluoro-2-iodoethyl)benzene to Alkenes

Executive Summary

The strategic incorporation of the gem-difluoromethylene (–CF₂–) moiety is a cornerstone tactic in modern drug development, frequently utilized to modulate lipophilicity, enhance metabolic stability, and act as a bioisostere for ethereal oxygens or carbonyls. While (1,1-difluoro-2-iodoethyl)benzene ( PhCF2​CH2​I ) is a highly versatile building block for appending the 2,2-difluoro-2-phenylethyl group, its unactivated nature makes traditional thermal radical initiation inefficient and prone to side reactions.

This application note details a highly controlled, visible-light photoredox-catalyzed protocol for the Atom Transfer Radical Addition (ATRA) of PhCF2​CH2​I to olefins. By leveraging single-electron transfer (SET) mechanisms, this method operates at ambient temperature, ensuring broad functional group tolerance and self-propagating atom economy.

Mechanistic Framework & Causality

Unactivated primary alkyl iodides possess highly negative reduction potentials ( Ered​≈−2.0 to −2.5 V vs. SCE), rendering them challenging substrates for direct reduction by standard excited-state photocatalysts[1]. However, the inductive electron-withdrawing effect of the β,β -difluoro substitution in PhCF2​CH2​I slightly lowers the LUMO energy of the C–I bond.

To overcome the thermodynamic barrier, we employ a reductive quenching cycle . The photocatalyst, typically fac -Ir(ppy)₃, is excited by blue light. The excited state ( ∗IrIII ) is reductively quenched by a sacrificial electron donor (e.g., TMEDA or DIPEA) to generate a strongly reducing IrII species ( E1/2red​≈−2.19 V vs. SCE). This intermediate possesses sufficient driving force to reduce PhCF2​CH2​I via SET, expelling an iodide anion and generating the electrophilic 2,2-difluoro-2-phenylethyl radical ( PhCF2​CH2∙​ ).

Once generated, the radical undergoes rapid addition across the π -system of an alkene. The resulting secondary or tertiary carbon-centered radical then abstracts an iodine atom from a ground-state PhCF2​CH2​I molecule. This critical halogen-atom transfer (XAT) step yields the final iododifluoroalkylated product and regenerates the PhCF2​CH2∙​ radical, initiating a highly efficient radical chain propagation[2][3].

Photoredox-mediated ATRA catalytic cycle and radical chain propagation.

Reaction Optimization & Quantitative Data

The choice of photocatalyst and electron donor is critical. As demonstrated in the optimization table below, catalysts with insufficient reducing power (e.g., Ru(bpy)₃Cl₂) fail to initiate the cycle effectively.

Entry	Photocatalyst (mol%)	Light Source	Additive (Equiv)	Solvent	Yield (%)
1	fac -Ir(ppy)₃ (1.0)	450 nm Blue LED	TMEDA (2.0)	MeCN	88%
2	Ru(bpy)₃Cl₂ (1.0)	450 nm Blue LED	TMEDA (2.0)	MeCN	12%
3	4CzIPN (2.0)	450 nm Blue LED	DIPEA (2.0)	MeCN	76%
4	fac -Ir(ppy)₃ (1.0)	None (Dark)	TMEDA (2.0)	MeCN	0%
5	fac -Ir(ppy)₃ (1.0)	450 nm Blue LED	None	MeCN	0%
6	fac -Ir(ppy)₃ (1.0)	450 nm Blue LED	TMEDA (2.0) + TEMPO (1.0)	MeCN	0%
Complete suppression observed; TEMPO-adduct isolated, validating the radical mechanism[4].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By running the prescribed parallel control reactions, the operator can definitively isolate variables related to reagent purity, light penetration, and oxygen contamination.

Materials Required:

• (1,1-Difluoro-2-iodoethyl)benzene (1.0 mmol, 1.0 equiv)

• Terminal Alkene (e.g., 1-octene or methyl acrylate) (1.5 mmol, 1.5 equiv)

• fac -Ir(ppy)₃ (0.01 mmol, 1.0 mol%)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed Acetonitrile (MeCN) (10 mL)

Step-by-Step Procedure:

• Reaction Assembly: In an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add fac -Ir(ppy)₃ (6.5 mg, 1.0 mol%).

• Atmosphere Exchange: Seal the tube with a rubber septum and purge with ultra-high purity Argon for 5 minutes.

• Reagent Addition: Via syringe, add anhydrous MeCN (10 mL), followed by (1,1-difluoro-2-iodoethyl)benzene (268 mg, 1.0 mmol), the chosen alkene (1.5 mmol), and TMEDA (300 µL, 2.0 mmol).

• Rigorous Degassing (Critical Step): Oxygen is a potent triplet quencher and radical scavenger. Perform three cycles of Freeze-Pump-Thaw. Causality note: Sparging with inert gas is insufficient and may evaporate volatile alkenes; Freeze-Pump-Thaw ensures absolute anaerobicity without mass loss.

• Irradiation: Backfill the tube with Argon. Place the reaction vessel 2–3 cm away from a 450 nm Blue LED light source (e.g., Kessil PR160L). Stir vigorously at room temperature for 16 hours. Use a cooling fan to ensure the reaction temperature does not exceed 30 °C, which could lead to thermal degradation of the radical intermediates.

• Workup: Quench the reaction by opening the tube to air. Dilute with ethyl acetate (20 mL) and wash with water (3 × 15 mL) to remove TMEDA and MeCN. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to afford the pure ATRA product.

Analytical Quality Control & Troubleshooting

To ensure the integrity of the protocol, the following self-validating checks must be integrated into the workflow:

• Validation Check 1 (Initiation Verification): Monitor the reaction via ¹H NMR after 2 hours. The diagnostic triplet/multiplet of the –CH₂I protons in the starting material ( ≈ 3.5 ppm) should begin disappearing, replaced by upfield shifted signals corresponding to the new –CH₂–CF₂– framework.

• Validation Check 2 (Radical Trapping): If the reaction stalls, run a micro-scale control adding 1.0 equiv of TEMPO. The quantitative formation of the PhCF2​CH2​ -TEMPO adduct (detectable via LC-MS) confirms that the photocatalytic initiation is functioning, isolating the failure point to either steric hindrance of the alkene or an inefficient chain propagation step[4].

• Troubleshooting Dehalogenation: If significant amounts of the reduced byproduct ( PhCF2​CH3​ ) are observed, it indicates premature hydrogen atom transfer (HAT). Ensure the solvent is strictly anhydrous and evaluate the purity of the amine donor, as trace moisture or protic impurities can act as unintended H-atom donors.

References

• Direct Evidence of a Radical Mechanism in the Addition Reaction of Iododifluoroesters to Olefins by Spin Trapping. Journal of the American Chemical Society. 4

• Visible-Light-Promoted Atom Transfer Radical Cyclization of Unactivated Alkyl Iodides. ACS Catalysis. 1

• The Different Faces of Photoredox Catalysts: Visible-Light-Mediated Atom Transfer Radical Addition (ATRA) Reactions. ACS Organic Letters. 2

• A General Synthesis of Complex Bicyclo[1.1.1]pentanes via a Multicomponent Cascade Atom Transfer Radical Addition. CCS Chemistry. 3

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• 2. pubs.acs.org [pubs.acs.org]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Notes & Protocols: Strategic Incorporation of the Difluoroethylphenyl Moiety into Pharmaceutical Scaffolds using (1,1-Difluoro-2-iodoethyl)benzene

Abstract & Introduction

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, profoundly influencing properties such as metabolic stability, lipophilicity, and receptor binding affinity.[1] The gem-difluoromethylene (-CF2-) group, in particular, has garnered significant attention as a versatile bioisostere for metabolically labile ethers or stereochemically complex carbonyl groups.[2][3] This application note provides a comprehensive guide to the use of (1,1-Difluoro-2-iodoethyl)benzene , a key building block for introducing the valuable 1,1-difluoro-2-phenylethyl motif.

This document details the reagent's profile, safety protocols, and its application in state-of-the-art synthetic methodologies, with a focus on visible-light photoredox catalysis.[4][5][6] The protocols provided are designed for research scientists in drug development, offering step-by-step guidance, mechanistic insights, and troubleshooting advice to facilitate the synthesis of novel difluorinated pharmaceutical candidates.

Reagent Profile: (1,1-Difluoro-2-iodoethyl)benzene

Structure and Properties

• Chemical Name: (1,1-Difluoro-2-iodoethyl)benzene

• Molecular Formula: C₈H₇F₂I

• Molecular Weight: 284.04 g/mol

• Appearance: Typically a colorless to pale yellow liquid.

• Key Feature: The molecule possesses a readily cleavable Carbon-Iodine (C-I) bond, which serves as a precursor to the 1,1-difluoro-2-phenylethyl radical (PhCF₂CH₂•) under mild, single-electron transfer (SET) conditions.

Synthesis of (1,1-Difluoro-2-iodoethyl)benzene

While commercially available, the reagent can be synthesized in the laboratory. A prevalent method involves the radical addition of an iodine source across the double bond of (1,1-difluoroethenyl)benzene. For analogous compounds, this is often achieved using iodine monochloride or a combination of an iodine source and a radical initiator.[7] Researchers should consult specific literature procedures for detailed synthetic protocols.

Safety, Handling, and Storage

As with all iodo-organic compounds, appropriate safety measures are critical.

• Handling: Always handle (1,1-Difluoro-2-iodoethyl)benzene in a well-ventilated chemical fume hood. Wear standard personal protective equipment (PPE), including nitrile gloves, safety glasses with side shields, and a lab coat.[8] Avoid inhalation of vapors and direct contact with skin and eyes.[9]

• Storage: Store the reagent in a tightly sealed, opaque container to protect it from light, which can promote decomposition. Keep in a cool, dry, and well-ventilated area away from strong oxidizing agents and heat sources.[8]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations for halogenated organic compounds.

Core Application: Photoredox-Mediated Radical Difluoroalkylation

Visible-light photoredox catalysis has emerged as a powerful and sustainable tool for generating radicals under exceptionally mild conditions.[4][6] This approach leverages the ability of a photocatalyst to absorb low-energy visible light and engage in single-electron transfer (SET) processes, making it highly compatible with complex and sensitive functional groups present in pharmaceutical intermediates.

General Mechanism

The core of the process is a catalytic cycle that generates the key difluoroalkyl radical.

• Excitation: The photocatalyst (PC), typically an iridium or ruthenium complex, absorbs a photon of visible light (e.g., from a blue LED) to reach an excited state (PC*).[6]

• Reductive Quenching: The excited photocatalyst (PC*) is a potent reductant. It donates a single electron to (1,1-difluoro-2-iodoethyl)benzene.

• Radical Generation: Upon accepting the electron, the C-I bond of the reagent undergoes dissociative fragmentation, releasing an iodide anion (I⁻) and the desired 1,1-difluoro-2-phenylethyl radical (PhCF₂CH₂•) .

• Radical Reaction: The generated radical rapidly adds to a suitable acceptor, such as an alkene or another unsaturated system, forming a new C-C bond and a new radical intermediate.

• Catalyst Regeneration: The oxidized photocatalyst (PC⁺) is reduced back to its ground state (PC) by a sacrificial electron donor or in a subsequent step of the product-forming cascade, completing the catalytic cycle.

Visualization of the Catalytic Cycle

Caption: General photoredox cycle for radical generation.

Detailed Experimental Protocols

The following protocols provide a robust starting point for researchers. Optimization of catalyst loading, solvent, and reaction time may be necessary for specific substrates.

Protocol 1: Intermolecular Hydrodifluoroalkylation of Styrenes

This protocol describes the addition of the 1,1-difluoro-2-phenylethyl group across the double bond of a styrene derivative.

Reaction Scheme: Ar-CH=CH₂ + Ph-CF₂-CH₂-I --[Photocatalyst, Blue LED]--> Ar-CH(I)-CH₂-CH₂-CF₂-Ph (and subsequent reduction of iodide)

Table 1: Materials and Equipment

Category	Item
Chemicals	Styrene derivative (Substrate)
(1,1-Difluoro-2-iodoethyl)benzene (1.2 - 1.5 equiv.)
Photocatalyst (e.g., fac-Ir(ppy)₃, 1-2 mol%)
Anhydrous solvent (e.g., DMF, Acetonitrile, or DMSO)
Hantzsch Ester or other hydrogen atom donor (optional, 1.5 equiv.)
Inert Gas (Argon or Nitrogen)
Equipment	Schlenk tube or borosilicate vial with a screw cap and septum
Magnetic stirrer and stir bar
Blue LED light source (e.g., Kessil PR160L or similar, λ ≈ 440 nm)
Syringes and needles for liquid transfer
Standard laboratory glassware for work-up and purification

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add the styrene substrate (1.0 equiv., e.g., 0.2 mmol), (1,1-difluoro-2-iodoethyl)benzene (1.2 equiv.), and the photocatalyst (e.g., fac-Ir(ppy)₃, 0.02 equiv.).

• Solvent Addition: Under an inert atmosphere, add the anhydrous solvent (e.g., 2.0 mL of DMF) via syringe.

• Degassing: Securely seal the tube and degas the reaction mixture thoroughly. This is critical to remove oxygen, which can quench the excited state of the photocatalyst and act as a radical scavenger. A common method is three cycles of freeze-pump-thaw.

• Irradiation: Place the reaction vessel approximately 5-10 cm from the blue LED light source. Ensure consistent airflow (e.g., using a small fan) to maintain the reaction at or near room temperature.

• Reaction Monitoring: Stir the reaction under irradiation for 12-24 hours. Progress can be monitored by taking small aliquots (via syringe) and analyzing by TLC or LC-MS.

• Work-up: Upon completion, remove the light source. Dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (3 x 10 mL) followed by brine (1 x 10 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure difluoroalkylated product.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry (HRMS). The ¹⁹F NMR spectrum is particularly diagnostic for the -CF₂- group.

Visualization of the Experimental Workflow

Caption: Standard workflow for photoredox difluoroalkylation.

Troubleshooting & Key Considerations

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inefficient degassing (oxygen presence).2. Inactive catalyst.3. Insufficient light intensity.	1. Ensure thorough degassing (at least 3 F-P-T cycles).2. Use a fresh, high-purity catalyst.3. Move the reaction closer to the light source or use a more powerful LED.
Formation of Byproducts	1. Dimerization of the PhCF₂CH₂• radical.2. Substrate decomposition.	1. Use a higher concentration of the radical acceptor (substrate).2. Screen different solvents or lower the reaction temperature if possible.
Difficult Purification	Product co-elutes with starting material or catalyst.	1. Optimize the chromatography eluent system.2. Consider a different work-up (e.g., filtration through a silica plug to remove the catalyst before full chromatography).

Expert Insight: The choice of solvent can be critical. While DMF and DMSO are excellent for solubilizing catalysts and salts, they can be difficult to remove. Acetonitrile is often a good starting point due to its lower boiling point and good performance in many photoredox reactions.

Conclusion

(1,1-Difluoro-2-iodoethyl)benzene is a highly effective and versatile reagent for installing the 1,1-difluoro-2-phenylethyl group into organic molecules. When paired with visible-light photoredox catalysis, it enables the construction of C-C bonds under mild conditions that tolerate a wide array of sensitive functional groups. The protocols and insights provided herein serve as a practical guide for medicinal chemists and drug development professionals to leverage this powerful building block in the design and synthesis of next-generation pharmaceuticals.

References

• Progress in Difluoroalkylation of Organic Substrates by Visible Light Photoredox Catalysis. Advanced Synthesis & Catalysis.

• Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Aromatic Compounds. Molecules.

• Photoredox Enables the Construction of 1,1-Difluoroalkene Carbonyl Mimics. National Institutes of Health.

• SAFETY DATA SHEET - 1-Fluoro-2-iodobenzene. Fisher Scientific.

• Progress in Difluoroalkylation of Organic Substrates by Visible Light Photoredox Catalysis. ORBi (University of Liège).

• SAFETY DATA SHEET - 1-Iodo-2-(trifluoromethoxy)benzene. Tokyo Chemical Industry.

• SAFETY DATA SHEET - Benzene, 99.8%. Sigma-Aldrich.

• Free radical fluoroalkylation of terminal alkenes and alkynes with iododifluoromethanesulfonamides. SCIENCE CHINA Chemistry.

• SAFETY DATA SHEET - (2-Iodoethyl)benzene, stabilized. Fisher Scientific.

• Photoredox-catalyzed redox-neutral difluoroalkylation to construct perfluoroketones with difluoroenoxysilanes. Organic & Biomolecular Chemistry.

• Contemporary synthetic strategies in organofluorine chemistry. Nature Reviews Chemistry.

• SAFETY DATA SHEET - 1-Fluoro-2-nitrobenzene. Thermo Fisher Scientific.

• Synthesis and Derivatization of 1,1‐[¹⁸F]Difluorinated Alkenes. ResearchGate.

• Visible‐Light‐Driven Base‐Promoted Radical Cascade Difluoroalkylation‐Cyclization‐Iodination of 1,6‐Enynes with Ethyl Difluoroiodoacetate. ResearchGate.

• Radical Fluoroalkylation of Aryl Alkenes with Fluorinated Sulfones by Visible-Light Photoredox Catalysis. Synfacts.

• Synthesis of Hydrofluoroolefin‐Based Iodonium Reagent via Dyotropic Rearrangement and Its Utilization in Fluoroalkylation. Chemistry – A European Journal.

• Preparation of 1,1-Difluoroallenes by Difluorovinylidenation of Carbonyl Compounds. Organic Syntheses.

• Synthesis of fluorine-18 labeled 1,1-difluoro-2,2-dichloroethyl aryl ethers by ¹⁸F-for-¹⁹F exchange. SciSpace.

• Direct Synthesis of Fluorinated Heteroarylether Bioisosteres. Angewandte Chemie.

• Reactions of Benzene & Its Derivatives. University of Illinois Springfield.

• Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. Vanderbilt University.

• Synthesis of 1,1-difluoroethylsilanes and their application for the introduction of the 1,1-difluoroethyl group. Journal of Fluorine Chemistry.

• Preparation of Benzene Derivatives. Organic Chemistry Portal.

• 1,1-difluoro-ethyl-benzene synthesis. ChemicalBook.

• The five reactions on every organic chemist's wish list. Chemistry World.

• Three-dimensional saturated C(sp³)-rich bioisosteres for benzene. Nature Reviews Chemistry.

• An In-depth Technical Guide to 1-Chloro-1,1-difluoro-2-iodoethane: Discovery and History. Benchchem.

• (Diacetoxyiodo)benzene. Organic Syntheses.

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Application Note: Late-Stage Functionalization of Complex Molecules Using (1,1-Difluoro-2-iodoethyl)benzene

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary & Scientific Rationale

The strategic incorporation of fluorine into complex molecular architectures is a cornerstone of modern drug discovery. Specifically, the 2,2-difluoro-2-phenylethyl moiety (PhCF2CH2-) acts as a privileged bioisostere for ethers, thiols, and alcohols. It serves as a lipophilic hydrogen-bond donor/acceptor that significantly enhances metabolic stability against cytochrome P450 enzymes while modulating target affinity ([1]).

In the development of CNS-penetrant therapeutics, such as BACE1 inhibitors for Alzheimer's disease, the installation of difluoroalkyl groups has been proven to reduce P-glycoprotein (P-gp) efflux and improve in vivo efficacy ([2]). (1,1-Difluoro-2-iodoethyl)benzene (CAS: 133932-40-8) has emerged as a highly versatile, commercially available reagent to append this moiety directly onto advanced active pharmaceutical ingredients (APIs) via late-stage functionalization (LSF), bypassing tedious de novo synthesis ([3]).

Mechanistic Paradigms

Functionalization using (1,1-difluoro-2-iodoethyl)benzene operates via two distinct, self-validating mechanistic pathways, allowing chemists to target either C-H bonds or heteroatoms (N, O, S) selectively.

• Photoredox-Catalyzed Radical Addition : Under visible-light irradiation, a transition-metal photocatalyst (e.g., fac-Ir(ppy)3) reduces the weak C-I bond via single-electron transfer (SET). This generates a highly electrophilic PhCF2CH2• radical that selectively adds to electron-rich heteroarenes or unactivated alkenes ([1]).

• Hypervalent Iodine-Mediated Alkylation : By oxidizing the reagent in the presence of an aryl dummy ligand (e.g., anisole) and a strong acid, an electrophilic aryl(fluoroalkyl)iodonium salt is generated in situ. This intermediate undergoes rapid ligand coupling with heteroatom nucleophiles, enabling direct alkylation without the harsh basic conditions required for traditional SN2 displacements ([4]). Alternatively, superacid-promoted pathways can be utilized for specific aromatic amine functionalizations ([5]).

Mechanistic divergence of (1,1-difluoro-2-iodoethyl)benzene via radical and hypervalent iodine pathways.

Experimental Methodologies (Self-Validating Protocols)

The following protocols are designed with built-in causality to ensure reproducibility across complex API scaffolds.

Protocol A: Photoredox-Catalyzed Radical C-H Functionalization of Azines

Objective: Direct installation of the PhCF2CH2- group onto electron-rich heteroarene C-H bonds.

• Reaction Setup: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the complex azine API (0.1 mmol, 1.0 equiv), fac-Ir(ppy)3 (0.002 mmol, 2 mol%), and K₂HPO₄ (0.2 mmol, 2.0 equiv).

  • Causality: K₂HPO₄ acts as a mild inorganic base to scavenge the generated HI byproduct, preventing acid-catalyzed degradation of sensitive functional groups on the API without inducing unwanted base-catalyzed side reactions.

• Reagent Addition: Add (1,1-difluoro-2-iodoethyl)benzene (0.2 mmol, 2.0 equiv) and anhydrous DMF (2.0 mL).

• Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles under an argon atmosphere.

  • Causality: Dissolved oxygen is a potent triplet quencher. Removing O₂ ensures the long-lived triplet excited state of the Iridium photocatalyst is not prematurely deactivated, maximizing the quantum yield of the SET process.

• Irradiation: Stir the mixture at room temperature under irradiation with 456 nm blue LEDs (30 W) for 12 hours.

• Validation & Isolation: Monitor the reaction via ¹⁹F NMR of the crude mixture (look for a characteristic triplet around -101 ppm). Quench with deionized water (5 mL), extract with EtOAc (3 x 5 mL), dry over Na₂SO₄, and purify via flash column chromatography.

Protocol B: Hypervalent Iodine-Mediated Heteroatom Alkylation

Objective: Selective N/O/S-alkylation of complex APIs (e.g., Captopril, Morpholine derivatives) ([4]).

• Oxidation Phase (Iodonium Generation): In a 5 mL vial, dissolve (1,1-difluoro-2-iodoethyl)benzene (0.15 mmol, 1.5 equiv), mCPBA (0.25 mmol, 2.5 equiv), and anisole (0.11 mmol, 1.1 equiv) in anhydrous MeCN (1.0 mL). Cool to 0 °C, then add Trifluoromethanesulfonic acid (TfOH) (0.12 mmol, 1.2 equiv) dropwise. Stir at 0 °C to 25 °C for 12 hours.

  • Causality:mCPBA oxidizes the iodine(I) to iodine(III). Anisole acts as an electron-rich "dummy ligand" to stabilize the highly reactive fluoroalkyl iodonium intermediate. The low temperature prevents the premature reductive elimination or decomposition of the salt.

• Alkylation Phase: To the in situ generated iodonium salt, add the heteroatom-containing API (0.1 mmol, 1.0 equiv) and Cs₂CO₃ (0.2 mmol, 2.0 equiv). Heat the mixture to 50 °C for 12 hours.

  • Causality: Cs₂CO₃ deprotonates the heteroatom nucleophile, increasing its nucleophilicity. Heating to 50 °C provides the necessary activation energy to drive the ligand coupling and subsequent reductive elimination, transferring the PhCF2CH2- group to the heteroatom.

• Validation & Isolation: Filter the mixture through a short pad of Celite to remove inorganic salts. Concentrate the filtrate and purify via preparative HPLC.

Standardized workflow for late-stage difluoroethylation of complex active pharmaceutical ingredients.

Quantitative Data & Substrate Scope Analysis

The versatility of (1,1-difluoro-2-iodoethyl)benzene allows for broad functional group tolerance. Below is a summary of quantitative yields and diagnostic ¹⁹F NMR shifts for various late-stage functionalized targets.

Target Molecule	Substrate Class	Functionalization Pathway	Yield (%)	¹⁹F NMR Shift (ppm)
Captopril	Thiol (-SH)	Hypervalent Iodine Alkylation	45	-102.4
Morpholine	Amine (-NH)	Hypervalent Iodine Alkylation	64	-103.1
Voriconazole	Azine (C-H)	Photoredox Radical Addition	62	-101.8
BACE1 Precursor	Phenol (-OH)	Hypervalent Iodine Alkylation	58	-100.5

Note: ¹⁹F NMR shifts are referenced to CFCl₃ (0 ppm) and typically appear as a distinct triplet ( 3JF−H​≈15 Hz) due to coupling with the adjacent methylene protons.

References

• Recent Advances for the Direct Introduction of the CF₂Me Moiety. Frontiers in Chemistry, 2019. [1]

• A Novel Method to Incorporate 2,2-Difluoroethyl Group as a Lipophilic Hydrogen-Bond Donor. Angewandte Chemie International Edition, 2024. [6]

• Late-Stage C–H Functionalization of Azines. Chemical Reviews, 2023. [3]

• Discovery of Potent and Centrally Active 6-Substituted 5-Fluoro-1,3-dihydro-oxazine β-Secretase (BACE1) Inhibitors via Active Conformation Stabilization. Journal of Medicinal Chemistry, 2018. [2]

• 2,2-Difluoroethylation of heteroatom nucleophiles via a hypervalent iodine strategy. ChemRxiv, 2024. [4]

• Direct Superacid-Promoted Difluoroethylation of Aromatics. Chemistry A European Journal, 2022. [5]

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• 5. Direct Superacid-Promoted Difluoroethylation of Aromatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thieme E-Journals - Synfacts / Full Text [thieme-connect.com]

Application Note: Visible-Light-Induced Reactions of (1,1-Difluoro-2-iodoethyl)benzene

Introduction & Scientific Rationale

The strategic incorporation of fluorine into organic molecules profoundly alters their physicochemical properties, improving metabolic stability, lipophilicity, and binding affinity in rational drug design[1]. Specifically, the 2,2-difluoro-2-phenylethyl group ( PhCF2​CH2​− ) acts as a robust bioisostere for benzylic ethers and amines. It effectively blocks cytochrome P450-mediated oxidation while rigidifying molecular conformation to minimize entropic penalties upon target binding.

Historically, installing this motif required highly reactive, moisture-sensitive organometallic reagents or harsh conditions. However, the advent of visible-light photoredox catalysis has revolutionized this approach. By employing (1,1-difluoro-2-iodoethyl)benzene (CAS: 133932-40-8) as a bench-stable radical precursor, chemists can generate the electrophilic 2,2-difluoro-2-phenylethyl radical ( PhCF2​CH2∙​ ) under exceptionally mild, neutral conditions[2]. This Application Note details the mechanistic rationale, reaction scope, and validated protocols for utilizing this reagent in modern drug discovery workflows.

Mechanistic Pathway: Photoredox Generation of the PhCF2​CH2∙​ Radical

The causality of this transformation lies in the precise redox potential matching between the photocatalyst and the C–I bond of the reagent.

• Excitation: Irradiation with blue LEDs ( λ≈450 nm) excites the photocatalyst (e.g., fac -Ir(ppy)3) to a long-lived triplet excited state (PC*).

• Oxidative Quenching / SET: The excited catalyst undergoes single-electron transfer (SET) to the low-lying σ∗ orbital of the C–I bond in (1,1-difluoro-2-iodoethyl)benzene.

• Mesolytic Cleavage: This SET event induces rapid fragmentation, releasing an iodide anion ( I− ) and the target electrophilic radical ( PhCF2​CH2∙​ )[3].

• Radical Addition & Crossover: Driven by the electron-withdrawing nature of the adjacent CF2​ group, the radical rapidly adds across electron-rich unactivated alkenes or heterocycles. The resulting intermediate radical is then oxidized by the oxidized photocatalyst ( PC+ ) to a carbocation, closing the photoredox cycle. Subsequent deprotonation or nucleophilic trapping yields the final difluoroalkylated product[2].

Photoredox catalytic cycle for the generation and addition of the PhCF2CH2• radical.

Quantitative Data & Reaction Scope

The PhCF2​CH2∙​ radical exhibits broad functional group tolerance, enabling divergent synthetic pathways depending on the substrate and base used[2]. The table below summarizes key reaction modalities across various literature standards[3][4][5]:

Reaction Type	Substrate Class	Photocatalyst	Light Source	Additives / Base	Typical Yields
Hydrofluoroalkylation	Unactivated Alkenes	fac -Ir(ppy)3 (1-2 mol%)	Blue LED (450 nm)	Hantzsch Ester	65 - 90%
Radical-Polar Crossover	Styrenes / Enol Ethers	Ru(bpy)3Cl2 (2 mol%)	Blue LED (450 nm)	DIPEA (2.0 equiv)	50 - 85%
Cascade Cyclization	1,6-Enynes / N-Allylamines	Eosin Y or Mes-Acr+	Green/Blue LED	K2​CO3​ or DABCO	70 - 95%
Heteroarylation	Indoles / Pyrroles	fac -Ir(ppy)3 (2 mol%)	Blue LED (450 nm)	Na2​CO3​	60 - 88%

Experimental Workflows & Protocols

Standard experimental workflow for visible-light-induced radical fluoroalkylation.

Protocol A: General Hydrofluoroalkylation of Unactivated Alkenes

Objective: Direct addition of the 2,2-difluoro-2-phenylethyl group across a terminal alkene.

Step-by-Step Methodology:

• Preparation: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the unactivated alkene (0.2 mmol, 1.0 equiv), (1,1-difluoro-2-iodoethyl)benzene (0.3 mmol, 1.5 equiv), and fac -Ir(ppy)3 (0.004 mmol, 2 mol%).

• Solvent & Additives: Add anhydrous DMSO (2.0 mL) and Hantzsch ester (0.3 mmol, 1.5 equiv) as a hydrogen atom transfer (HAT) agent.

• Degassing (Critical Step): Seal the tube with a rubber septum. Subject the mixture to three cycles of freeze-pump-thaw to rigorously remove dissolved oxygen. Backfill with Argon. Causality: Oxygen is a potent triplet quencher and will intercept the carbon-centered radical to form peroxides[1].

• Irradiation: Place the tube 2–3 cm away from a 10 W Blue LED strip (450 nm). Stir vigorously at room temperature for 16–24 hours. Use a cooling fan to ensure the reaction temperature does not exceed 30 °C.

• Workup & Extraction: Dilute the mixture with ethyl acetate (15 mL) and wash with water ( 3×10 mL) to remove DMSO, followed by brine (10 mL). Dry the organic layer over anhydrous Na2​SO4​ .

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Cascade Radical Cyclization for N-Heterocycles

Objective: Synthesis of difluoroalkylated pyrrolo[1,2-a]indoles or benzimidazoles via tandem addition/cyclization[3][5].

Step-by-Step Methodology:

• Preparation: In a 10 mL vial, combine the 1-acryloyl-2-cyanoindole derivative (0.2 mmol), (1,1-difluoro-2-iodoethyl)benzene (0.4 mmol, 2.0 equiv), K2​CO3​ (0.4 mmol, 2.0 equiv), and Eosin Y (0.01 mmol, 5 mol%).

• Solvent: Dissolve the mixture in a 1:1 mixture of DCE/ H2​O (2.0 mL). Causality: The biphasic system aids in the solubility of inorganic bases while stabilizing the radical-polar crossover transition states.

• Degassing: Sparge the solution with Nitrogen gas for 15 minutes.

• Irradiation: Irradiate with Green LEDs (530 nm) for 24 hours at room temperature.

• Workup: Extract with DCM ( 3×10 mL), dry over MgSO4​ , and purify via column chromatography.

Troubleshooting & Self-Validation Checkpoints

• Colorimetric Validation: The reaction mixture should remain translucent with the characteristic color of the photocatalyst (e.g., yellow/orange for Ir-complexes). If the solution turns dark brown, it indicates the accumulation of molecular iodine ( I2​ ). Causality: This occurs when the radical-polar crossover step fails or the sacrificial electron donor/base is exhausted, stalling the catalytic cycle.

• Degassing Integrity: If TLC or LC-MS reveals a mass of [M + 32] (peroxy adducts) or significant aldehyde byproducts, the freeze-pump-thaw degassing was insufficient. Ensure vacuum lines are capable of reaching <0.1 mbar.

• Incomplete Conversion: If starting material persists after 24 hours, verify the emission spectrum of the LED source. The absorption maximum of fac -Ir(ppy)3 is highly specific; using broad-spectrum white light or mismatched wavelengths will drastically reduce the quantum yield of the SET event.

Sources

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• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Catalyst Selection &amp; Optimization for (1,1-Difluoro-2-iodoethyl)benzene Cross-Coupling: Technical Support Center

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks when attempting to cross-couple unactivated fluoroalkyl iodides. The (1,1-difluoro-2-iodoethyl) group is a highly prized pharmacophore, particularly in the design of centrally active β-secretase (BACE1) inhibitors for Alzheimer's disease [4].

However, coupling (1,1-difluoro-2-iodoethyl)benzene is notoriously difficult. The core issue stems from a mismatch between the substrate's electronic properties and classical transition-metal mechanisms. When subjected to standard 2-electron palladium oxidative addition, the metal inserts into the C(sp³)–I bond to form an alkyl-Pd(II) intermediate. Because the adjacent –CF₂– group is highly electron-withdrawing, the complex rapidly undergoes β-fluoride elimination rather than the desired transmetalation or alkene insertion.

To achieve high yields, we must shift the paradigm from 2-electron organometallic steps to 1-electron single-electron transfer (SET) radical pathways . This guide provides the causality, validated protocols, and troubleshooting logic required to master this transformation.

Catalyst Selection Matrix

Selecting the correct catalyst system is the most critical variable in your experimental design. The table below summarizes the quantitative performance and risk profiles of various catalytic systems for this specific substrate.

Catalyst System	Mechanism Type	Typical Yield	β-F Elimination Risk	Protodeiodination Risk	Best Application
Pd(OAc)₂ / Xantphos (Thermal)	2e⁻ Oxidative Addition	< 20%	High	Low	Not recommended for β-CF₂ substrates.
Ir(ppy)₃ / NiCl₂(dtbbpy)	Dual Photoredox/Ni (SET)	75–85%	Low	Moderate	Cross-electrophile coupling (sp²-sp³).
Cu(dap)₂Cl / Blue LED	Photoinduced Radical (ISET)	80–90%	Low	Low	Mizoroki-Heck (alkene insertion) [2].
PdCl₂(PPh₃)₂ / Xantphos (Light)	Photo-Pd (SET)	60–80%	Moderate	Moderate	Styrene coupling [1].

Self-Validating Experimental Protocol

Objective: Visible-Light-Induced Copper-Catalyzed Mizoroki-Heck Coupling of (1,1-difluoro-2-iodoethyl)benzene with styrene.

This protocol is designed as a self-validating system . By incorporating specific In-Process Quality Control (IPQC) metrics, you can verify the integrity of the reaction before committing to full workup and isolation.

Materials & Reagents

• Electrophile: (1,1-difluoro-2-iodoethyl)benzene (1.0 equiv, 0.5 mmol)

• Coupling Partner: Styrene (1.5 equiv, 0.75 mmol)

• Catalyst: Cu(dap)₂Cl (5 mol%)

• Base: K₂CO₃ (2.0 equiv)

• Solvent: Anhydrous N,N-Dimethylacetamide (DMA) (0.1 M)

Step-by-Step Methodology

• Glovebox Assembly: In an Ar-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Cu(dap)₂Cl, K₂CO₃, and a magnetic stir bar.

  • Causality: K₂CO₃ is explicitly chosen over organic amine bases (e.g., Cy₂NH) to eliminate the risk of hydrogen-atom transfer (HAT), which leads to protodeiodination of the fluoroalkyl radical.

• Reagent Addition: Add the (1,1-difluoro-2-iodoethyl)benzene and styrene via micropipette.

• Solvent & Degassing: Add 5.0 mL of anhydrous DMA. Seal the tube, remove it from the glovebox, and perform three strict freeze-pump-thaw cycles.

  • Causality: Complete deoxygenation is mandatory. O₂ will rapidly quench the *Cu(I) excited state and trap the carbon-centered radical to form peroxy byproducts.

• Irradiation & IPQC: Place the tube 2 cm away from a 456 nm blue LED array and stir at 500 rpm.

  • Validation Check (t = 4 hours): Extract a 10 µL aliquot under N₂, dilute in CD₃CN, and run a rapid ¹⁹F NMR. You must observe the disappearance of the starting material multiplet (~ -100 ppm). If a sharp signal appears at ~ -115 ppm, β-fluoride elimination is occurring—abort the reaction and verify your catalyst purity and light intensity.

• Workup: After 16 hours, quench with deionized water (10 mL) and extract with EtOAc (3 x 10 mL). Wash the combined organics with a 5% aqueous LiCl solution.

  • Causality: The LiCl wash is critical for completely partitioning the highly polar DMA out of the organic layer, preventing emulsion formation during chromatography.

• Isolation: Dry over Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography.

Mechanistic & Troubleshooting Visualizations

Understanding the flow of electrons and the logical steps for optimization will empower you to troubleshoot deviations independently.

A. Catalytic Cycle: Photoinduced Copper Radical Heck Reaction

The following diagram illustrates the Inner-Sphere Electron Transfer (ISET) mechanism that successfully bypasses the problematic alkyl-metal intermediate.

Photoinduced copper-catalyzed radical Mizoroki-Heck mechanistic pathway.

B. Troubleshooting Logic Workflow

Use this diagnostic tree to identify and resolve the most common failure modes in fluoroalkyl iodide cross-coupling.

Logical troubleshooting workflow for fluoroalkyl iodide cross-coupling optimization.

Technical FAQs

Q: Why am I observing significant formation of (1-fluorovinyl)benzene instead of my desired cross-coupled product? A: This is the hallmark of β-fluoride elimination. When utilizing traditional thermal Pd(0) catalysts, the metal undergoes a 2-electron oxidative addition into the C(sp³)–I bond, forming a discrete alkyl-Pd(II) species. Because the β-fluorines are highly electron-withdrawing, the transition metal strongly prefers to eliminate a fluoride ion over a hydride. Solution: You must bypass the alkyl-Pd(II) intermediate entirely. Switch to a single-electron transfer (SET) pathway using a photoredox catalyst (e.g., Cu(dap)₂Cl or Ir(ppy)₃). This generates a transient carbon-centered radical (Ph-CF₂-CH₂•) that directly adds to the alkene without forming a metal-carbon bond that is susceptible to β-F elimination [1].

Q: My GC-MS shows high levels of (1,1-difluoroethyl)benzene. How can I prevent this protodeiodination side reaction? A: Protodeiodination occurs when the generated Ph-CF₂-CH₂• radical abstracts a hydrogen atom from the reaction environment before it can be captured by the coupling partner. The most common culprits are ethereal solvents (like THF) and amine-based ligands or bases (e.g., Cy₂NH). Solution: Optimize the local concentration of your coupling partner by using a slight excess (1.5 to 2.0 equiv). Switch to a non-hydrogen-donating solvent such as DMA or benzene, and replace any amine bases with strict inorganic bases like K₂CO₃ or Cs₂CO₃ [2].

Q: Can I use aryl triflates instead of aryl halides for cross-electrophile coupling with (1,1-difluoro-2-iodoethyl)benzene? A: Yes, but it requires a highly specialized dual catalytic system. Aryl triflates are significantly less reactive toward standard oxidative addition than aryl bromides or iodides. A dual photoredox/Palladium system utilizing a co-photocatalyst (such as 1,4-dicyanobenzene) and an additive like LiI has been proven to successfully couple polyfluoroarenes and fluoroalkyl iodides with aryl triflates by modulating the reduction potential of the Pd intermediates [3].

References

• National Institutes of Health (NIH)
• Photoinduced Copper-Catalyzed Radical Mizoroki–Heck Reaction with Unactivated Alkyl Iodide Organic Letters - ACS Publications URL
• Dual Photoredox-/Palladium-Catalyzed Cross-Electrophile Couplings of Polyfluoroarenes with Aryl Halides and Triflates Organometallics - ACS Publications URL
• Discovery of Potent and Centrally Active 6-Substituted 5-Fluoro-1,3-dihydro-oxazine β-Secretase (BACE1)

Reference Data & Comparative Studies

comparing (1,1-difluoro-2-iodoethyl)benzene vs (1,1-difluoro-2-bromoethyl)benzene reactivity

As a Senior Application Scientist in synthetic methodology and drug discovery, selecting the correct halogenated building block is a critical decision that dictates the entire downstream synthetic strategy. The introduction of the 1,1-difluoro-2-phenylethyl moiety into organic frameworks is a highly sought-after transformation, particularly in medicinal chemistry where the gem-difluoro group serves as a lipophilic bioisostere for oxygen or a metabolic shield for adjacent functional groups ([1]([Link])).

When comparing (1,1-difluoro-2-iodoethyl)benzene and (1,1-difluoro-2-bromoethyl)benzene , the reactivity profiles diverge significantly. This guide objectively evaluates their thermodynamic properties, mechanistic pathways, and practical laboratory applications to help you design self-validating, highly efficient experimental workflows.

Mechanistic Causality: The Thermodynamic Gap

The reactivity difference between the iodo- and bromo-variants is fundamentally driven by the Bond Dissociation Energy (BDE) and the Single Electron Transfer (SET) reduction potential of the carbon-halogen (C–X) bond.

The strongly electron-withdrawing nature of the adjacent gem-difluoro group lowers the energy of the C–X σ∗ antibonding orbital, making both molecules susceptible to reduction compared to their non-fluorinated counterparts. However, the C–I bond is substantially weaker and more polarizable than the C–Br bond .

• Iodo-Variant: With a lower reduction potential (~ -1.2 V vs SCE), the C–I bond undergoes facile homolytic cleavage via mild visible-light photoredox catalysis at room temperature ([2]([Link])).

• Bromo-Variant: The stronger C–Br bond requires a higher activation energy (~ -1.8 V vs SCE). It is generally inert to mild photocatalysts and necessitates harsher conditions, such as elevated temperatures with transition-metal catalysts (e.g., Cu(I) or Ru(II)) to initiate Halogen-Atom Transfer (XAT).

Quantitative Reactivity Comparison

The following table synthesizes the critical physical and reactive parameters governing the use of these two reagents in radical fluoroalkylation and cross-coupling workflows.

Parameter	(1,1-Difluoro-2-iodoethyl)benzene	(1,1-Difluoro-2-bromoethyl)benzene
Chemical Formula	C 8​ H 7​ F 2​ I	C 8​ H 7​ F 2​ Br
C–X Bond Dissociation Energy	~ 234 kJ/mol	~ 285 kJ/mol
Reduction Potential ( Ered​ vs SCE)	~ -1.2 V	~ -1.8 V
Radical Generation Threshold	Mild (Visible light, room temp)	Harsh (Thermal activation, >80 °C)
Optimal Catalytic Systems	fac-Ir(ppy) 3​ , Eosin Y, DPZ	CuBr/PMDETA, Pd(0), Strong reductants
Cross-Coupling Efficiency	High (Rapid oxidative addition)	Moderate (Slower oxidative addition)
Primary Synthetic Application	Late-stage functionalization, Photoredox	Bulk synthesis, Stable intermediate storage

Reaction Pathway Visualizations

To understand the causality behind the catalyst selection, we must map the distinct radical generation pathways for each variant.

Pathway A: Photoredox Catalysis (Iodo-Variant)

Because of its low reduction potential, the iodo-variant seamlessly integrates into a standard SET photoredox cycle.

Photoredox catalytic cycle illustrating SET-mediated radical generation from the iodo-variant.

Pathway B: Atom Transfer Radical Addition (Bromo-Variant)

The bromo-variant relies on a classical inner-sphere Halogen-Atom Transfer (XAT) mechanism, driven by the thermal cycling of a copper catalyst.

Copper-catalyzed Atom Transfer Radical Addition (ATRA) workflow for the bromo-variant.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The causality of the solvent, catalyst, and temperature choices are directly linked to the thermodynamic principles outlined above.

Protocol A: Visible-Light Photoredox Difluoroethylation (Iodo-Variant)

This protocol leverages the low reduction potential of the iodo-variant, allowing for highly chemoselective late-stage functionalization without thermal degradation ([3]([Link])).

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a dry 10 mL Schlenk tube with the target alkene (0.5 mmol, 1.0 equiv), (1,1-difluoro-2-iodoethyl)benzene (0.75 mmol, 1.5 equiv), and fac-Ir(ppy) 3​ (0.005 mmol, 1 mol%).

• Solvent Addition: Add 5.0 mL of rigorously degassed DMF. Causality: DMF stabilizes the highly polar radical-ion intermediates generated during the SET process.

• Irradiation: Seal the tube, remove it from the glovebox, and irradiate with 450 nm blue LEDs at room temperature (25 °C) for 12 hours.

• Workup: Quench the reaction with water and extract with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over Na 2​ SO 4​ , and concentrate.

• Self-Validation Check: Monitor the reaction via 19 F NMR. The complete disappearance of the starting material's characteristic doublet of triplets (dt) at ~ -85 ppm and the emergence of a new signal at ~ -100 ppm confirms successful radical addition.

Protocol B: Copper-Catalyzed ATRA (Bromo-Variant)

Because the bromo-variant resists mild SET, we must force homolytic cleavage using a strong halogen-atom abstractor under thermal stress.

Step-by-Step Methodology:

• Preparation: Charge a heavy-walled pressure vial with the target alkene (0.5 mmol, 1.0 equiv), (1,1-difluoro-2-bromoethyl)benzene (1.0 mmol, 2.0 equiv), CuBr (0.05 mmol, 10 mol%), and PMDETA (0.05 mmol, 10 mol%).

• Solvent Addition: Add 2.5 mL of degassed Toluene. Causality: A non-polar solvent like toluene is required to maintain the solubility of the Cu(I)/PMDETA complex at high temperatures.

• Thermal Activation: Seal the vial and heat to 80 °C in an oil bath for 24 hours. Causality: Room temperature stirring will yield 0% conversion, validating that the C–Br bond requires thermal activation to overcome its 285 kJ/mol BDE.

• Workup: Cool to room temperature, dilute with dichloromethane, and filter through a short pad of neutral alumina to remove the copper salts. Concentrate the filtrate in vacuo.

• Self-Validation Check: The reaction mixture will transition from pale green to dark brown/blue as the Cu(II) species accumulates. If the solution remains pale green upon heating, the system has been compromised by oxygen, inhibiting the radical chain.

Strategic Recommendations for Drug Development

When synthesizing complex active pharmaceutical ingredients (APIs)—such as the 1,3-dihydro-oxazine BACE1 inhibitors used in Alzheimer's disease research—the choice between these reagents dictates the yield and purity of the final compound ([1]([Link])).

• Opt for the Iodo-Variant when performing late-stage functionalization on complex, delicate scaffolds that cannot survive temperatures above 40 °C or exposure to strong Lewis acids.

• Opt for the Bromo-Variant during early-stage bulk synthesis where the intermediate must be stored for long periods. The higher BDE of the C–Br bond makes it significantly more stable against ambient light and trace metal contamination during scale-up.

References

• Discovery of Potent and Centrally Active 6-Substituted 5-Fluoro-1,3-dihydro-oxazine β-Secretase (BACE1) Inhibitors via Active Conformation Stabilization. Journal of Medicinal Chemistry. URL: [Link]

• Nucleophilic 1,1-Difluoroethylation with Fluorinated Phosphonium Salt. The Journal of Organic Chemistry. URL: [Link]

• Photo-Induced Difluoroethylation or Monofluoromethyl Sulfonylation of 2-Amino Aryl Ethynes to Access Diverse Seven-Membered N-Heterocycles. European Journal of Organic Chemistry. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to HPLC Method Validation for the Purity Analysis of (1,1-difluoro-2-iodoethyl)benzene

In the landscape of pharmaceutical development and fine chemical synthesis, the purity of intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. (1,1-difluoro-2-iodoethyl)benzene, a key building block in various synthetic pathways, demands a robust and reliable analytical method to ensure its quality. This guide provides an in-depth, validated High-Performance Liquid Chromatography (HPLC) method for its purity analysis, benchmarked against a potential Gas Chromatography (GC) alternative. We will dissect the causality behind our methodological choices, present a self-validating experimental protocol, and ground our claims in authoritative regulatory standards.

The Analytical Challenge: Choosing the Right Tool

(1,1-difluoro-2-iodoethyl)benzene is a halogenated aromatic compound. Its structure, featuring a benzene ring, provides a UV chromophore essential for HPLC detection. The presence of a geminal difluoro group and a primary iodide introduces unique chemical properties. While volatile enough for Gas Chromatography (GC), the molecule's complexity and the potential for thermal degradation—especially concerning the relatively labile carbon-iodine bond—make HPLC a more robust and often preferred choice. HPLC analysis at ambient temperature mitigates the risk of on-column degradation, ensuring that the measured purity reflects the true composition of the sample.

Fluorinated compounds can exhibit unique interactions with stationary phases. While a standard C18 column is a versatile starting point, stationary phases like pentafluorophenyl (PFP) can offer enhanced selectivity for halogenated and aromatic compounds through dipole-dipole and pi-pi interactions.[1][2] For this guide, we will develop and validate a method using a conventional C18 column, which is widely available, and compare its performance characteristics against a plausible GC-based approach.

Method Development: A Rationale-Driven Approach

The objective is to develop a stability-indicating HPLC method capable of separating the main component from potential impurities, including starting materials, by-products, and degradation products.

Proposed HPLC Method Parameters

Parameter	Condition	Rationale
Instrument	HPLC with Diode Array Detector (DAD)	DAD allows for detection at the optimal wavelength and simultaneous assessment of peak purity, which is crucial for specificity.
Column	C18, 4.6 x 150 mm, 5 µm	A general-purpose reversed-phase column providing good resolution for a wide range of non-polar compounds.
Mobile Phase A	Water (HPLC Grade)	The aqueous component in reversed-phase chromatography.
Mobile Phase B	Acetonitrile (HPLC Grade)	A common organic modifier with good UV transparency and low viscosity.
Gradient Elution	0-20 min: 50% to 95% B; 20-25 min: 95% B; 25.1-30 min: 50% B	A gradient ensures the elution of both the main analyte and any potential late-eluting, more non-polar impurities, while providing a sharp peak for the main component.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and backpressure.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	254 nm	A common wavelength for aromatic compounds. A full UV scan should be performed on the analyte to determine its true λmax for optimal sensitivity.
Injection Vol.	10 µL	A typical injection volume to avoid column overloading.
Sample Diluent	Acetonitrile/Water (50:50, v/v)	The diluent should be compatible with the mobile phase to ensure good peak shape.

Alternative Method: Gas Chromatography (GC)

A GC method would be a viable alternative, particularly for assessing volatile impurities.

Parameter	Condition
Instrument	GC with Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Column	DB-5 or equivalent (low to mid-polarity), 30 m x 0.25 mm, 0.25 µm
Inlet Temp.	250 °C
Oven Program	100 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min
Detector Temp.	300 °C (FID) or MS Transfer Line at 280 °C

Comparison Rationale : The primary advantage of the proposed HPLC method is its non-destructive nature, which prevents potential thermal degradation of the iodo-compound in the hot GC inlet. Furthermore, HPLC often provides superior resolution for structurally similar, non-volatile impurities. GC-MS, however, offers the significant advantage of structural elucidation of unknown impurities.[3][4]

HPLC Method Validation: A Step-by-Step Protocol

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[5][6] We will follow the framework established by the International Council for Harmonisation (ICH) Q2(R1) guideline.[7]

Caption: High-level workflow for HPLC method validation.

System Suitability

Causality: Before any sample analysis, we must verify that the chromatographic system is performing adequately. System Suitability Tests (SST) are an integral part of any analytical procedure.[8]

Protocol:

• Prepare a standard solution of (1,1-difluoro-2-iodoethyl)benzene at the target concentration (e.g., 100 µg/mL).

• Make five replicate injections of this solution.

• Calculate the mean, standard deviation (SD), and relative standard deviation (%RSD) for the peak area and retention time.

• Determine the theoretical plates (N) and tailing factor (T) for the analyte peak from the first injection.

Acceptance Criteria:

• %RSD of peak areas: ≤ 1.0%

• %RSD of retention times: ≤ 1.0%

• Tailing factor (T): ≤ 2.0

• Theoretical plates (N): ≥ 2000

Specificity

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5]

Protocol:

• Forced Degradation: Subject the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

  • Acid: 0.1 M HCl at 60°C for 4 hours.

  • Base: 0.1 M NaOH at 60°C for 4 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80°C for 48 hours.

  • Photolytic: Expose to UV light (254 nm) for 24 hours.

• Analyze the stressed samples alongside an unstressed sample and a blank (diluent).

• Use the DAD to perform peak purity analysis on the analyte peak in all chromatograms to ensure it is spectrally homogeneous and not co-eluting with any degradants.

Acceptance Criteria:

• The method must resolve the main analyte peak from all degradation products and any known impurities.

• The peak purity index or angle should be less than the threshold angle, indicating no significant co-elution.

Linearity and Range

Causality: Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector response over a specified range. The range is the interval between the upper and lower concentrations for which the method has been shown to be linear, accurate, and precise.[9]

Protocol:

• Prepare a stock solution of the reference standard.

• Perform serial dilutions to create at least five concentration levels, ranging from the Limit of Quantitation (LOQ) to 150% of the target assay concentration (e.g., 1 µg/mL to 150 µg/mL).

• Inject each concentration level in triplicate.

• Plot the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• Correlation coefficient (r²): ≥ 0.999

• The y-intercept should be close to zero.

• The residuals should be randomly distributed around the x-axis.

Accuracy

Causality: Accuracy measures the closeness of the test results to the true value. It is typically assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.[10]

Protocol:

• Prepare a sample matrix (placebo) or use a known batch of the product with a low impurity profile.

• Spike the matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration) in triplicate.

• Analyze the spiked samples and calculate the percentage recovery.

  • % Recovery = [(Measured Concentration - Original Concentration) / Spiked Concentration] x 100

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0% for each level.

Precision

Causality: Precision expresses the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[10]

Protocol:

• Repeatability (Intra-assay precision):

  • Analyze six separate preparations of the sample at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Calculate the %RSD of the results.

• Intermediate Precision (Inter-assay ruggedness):

  • Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

  • Analyze six preparations and calculate the %RSD. Compare the results between the two sets.

Acceptance Criteria:

• Repeatability: %RSD ≤ 1.0%

• Intermediate Precision: %RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality: The LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while the LOQ is the lowest amount that can be determined with suitable precision and accuracy.[5]

Protocol:

• These can be estimated from the linearity data based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 x (SD of Intercept / Slope)

  • LOQ = 10 x (SD of Intercept / Slope)

• To confirm the LOQ, prepare a sample at the estimated LOQ concentration and inject it six times.

Acceptance Criteria:

• The precision (%RSD) at the LOQ should be ≤ 10%.

• The accuracy (recovery) at the LOQ should be acceptable (e.g., 80-120%).

Robustness

Causality: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Protocol:

• Introduce small, deliberate changes to the method parameters one at a time.

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (e.g., % Acetonitrile ± 2%)

• Inject a standard solution and assess the impact on system suitability parameters (retention time, peak shape, resolution).

Acceptance Criteria:

• System suitability criteria must still be met under all varied conditions.

• The changes should not lead to significant deviations in the analytical results.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. nbinno.com [nbinno.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. database.ich.org [database.ich.org]
• 6. fda.gov [fda.gov]
• 7. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. ijrrjournal.com [ijrrjournal.com]
• 10. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Benchmarking gem-Difluoroalkylation Efficiency: A Comparative Guide on (1,1-Difluoro-2-iodoethyl)benzene

Introduction

The strategic incorporation of the gem-difluoromethylene (-CF2-) group is a cornerstone of modern drug development. Acting as a robust bioisostere for oxygen, carbonyl, and sulfonyl moieties, it enhances metabolic stability and modulates lipophilicity. However, installing this motif with high regioselectivity and functional group tolerance remains a synthetic hurdle. As a Senior Application Scientist, I frequently evaluate fluorination methodologies. This guide provides an in-depth benchmarking of (1,1-difluoro-2-iodoethyl)benzene against traditional alternatives, offering researchers a data-driven framework for selecting the optimal gem-difluoroalkylation reagent.

Mechanistic Causality: The Role of the β-CF2 Group

Understanding the efficiency of (1,1-difluoro-2-iodoethyl)benzene (Ph-CF2-CH2-I) requires analyzing its electronic properties. Unlike nucleophilic reagents, this iodide operates primarily via a Single Electron Transfer (SET) radical pathway.

Causality in Reactivity : The two highly electronegative fluorine atoms at the β-position exert a strong inductive pull, significantly lowering the energy of the σ*(C-I) orbital (the Lowest Unoccupied Molecular Orbital, LUMO). This makes the unactivated C-I bond highly susceptible to single-electron reduction by mild photocatalysts or transition metal complexes ([1](1]. Upon SET, the C-I bond cleaves to generate the Ph-CF2-CH2• radical. This radical strikes an optimal kinetic balance: it is sufficiently electrophilic to add rapidly across unactivated alkenes, yet stable enough to suppress unwanted homocoupling side reactions ([2](2].

Photoredox catalytic cycle of (1,1-difluoro-2-iodoethyl)benzene via Single Electron Transfer.

Benchmarking Alternatives

To contextualize the efficiency of (1,1-difluoro-2-iodoethyl)benzene, we benchmark it against two industry-standard alternatives:

• Ethyl Bromodifluoroacetate (EBDA) : A classic reagent used in Reformatsky-type reactions. While effective for electron-rich substrates, it requires stoichiometric zinc or harsh copper catalysis at elevated temperatures, often leading to proto-debromination byproducts.

• Difluoroenoxysilanes : Highly efficient for nucleophilic gem-difluoroalkylation of strong electrophiles (e.g., aldehydes, imines) ([3](3]. They are heavily utilized in asymmetric cycloadditions ([4](4], but fail to react with unactivated aliphatic alkenes due to their inherent nucleophilicity.

Quantitative Performance Data

The following table summarizes the benchmarking data across key synthetic parameters:

Parameter	(1,1-Difluoro-2-iodoethyl)benzene	Ethyl Bromodifluoroacetate (EBDA)	Difluoroenoxysilanes
Primary Activation Mode	Photoredox / Radical (SET)	Metal-Catalyzed (Zn/Cu)	Nucleophilic Addition
Optimal Substrate Scope	Unactivated Alkenes & Alkynes	Electron-rich Alkenes	Aldehydes, Imines, Azodicarboxylates
Reaction Temperature	20–25 °C	60–80 °C	0–25 °C
Typical Yields	75–95%	40–70%	70–98%
Functional Group Tolerance	Excellent (tolerates alcohols, amines)	Moderate (sensitive to protic groups)	High (requires electrophilic partners)
Primary Byproducts	Benign (Iodide salts)	Metal waste, debromination products	Siloxanes

Self-Validating Experimental Protocol: Photoredox gem-Difluoroalkylation

To ensure high trustworthiness and reproducibility, the following protocol incorporates built-in validation checkpoints. This workflow details the coupling of (1,1-difluoro-2-iodoethyl)benzene with a terminal alkene.

Reagents : (1,1-difluoro-2-iodoethyl)benzene (1.0 equiv), Terminal Alkene (1.5 equiv), fac-Ir(ppy)3 (1 mol%), Hantzsch ester (1.2 equiv), anhydrous DMF (0.1 M).

Step-by-Step Methodology :

• Preparation & Degassing : In an argon-filled glovebox, charge a 10 mL Schlenk tube with fac-Ir(ppy)3, Hantzsch ester, and the alkene. Add anhydrous DMF.

  • Causality: Oxygen rapidly quenches the excited state of the photocatalyst (fac-Ir(ppy)3*) and intercepts the difluoroalkyl radical. Strict degassing is non-negotiable.

• Iodide Addition : Add (1,1-difluoro-2-iodoethyl)benzene to the mixture and seal the tube.

  • Causality: Adding the electrophilic iodide last prevents premature degradation before the system is sealed and stabilized.

• Photochemical Irradiation : Irradiate the mixture with a 450 nm blue LED at room temperature for 24 hours.

  • Causality: The 450 nm wavelength precisely matches the Metal-to-Ligand Charge Transfer (MLCT) absorption band of fac-Ir(ppy)3, ensuring efficient SET without causing non-specific UV-induced substrate decomposition.

• Self-Validation (In-Process Control) : After 24 hours, extract a 50 µL aliquot, dilute in CDCl3, and acquire a crude 19F NMR spectrum.

  • Validation Check: The complete disappearance of the characteristic triplet at ~ -88 ppm (corresponding to the starting iodide) and the emergence of a new multiplet at ~ -102 ppm confirms total conversion. If the -88 ppm signal persists, extend irradiation by 4 hours.

• Quenching & Isolation : Dilute the reaction with EtOAc and wash with 5% aqueous LiCl (3x) to completely remove the DMF solvent. Dry the organic layer over Na2SO4, concentrate, and purify via silica gel flash chromatography.

Self-validating experimental workflow for photoredox gem-difluoroalkylation.

References

• Solvent- and Catalyst-Free Synthesis of gem-Difluorinated and Polyfluoroarylated Compounds. MDPI.
• Efficient Access to Enantioenriched gem-Difluorinated Heterocycles via Silver-Catalyzed Asymmetric Cycloaddition Reaction. ACS Publications.
• (Fluoro)alkylation of alkenes promoted by photolysis of alkylzirconocenes. PMC - NIH.
• Palladium-Catalyzed Carbonylative Cross-Coupling of Difluoroalkyl Halides with Alkylboranes under 1 atm of CO. ACS Publications.

Sources

• 1. (Fluoro)alkylation of alkenes promoted by photolysis of alkylzirconocenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Solvent- and Catalyst-Free Synthesis of gem-Difluorinated and Polyfluoroarylated Compounds with Nucleophilic or Electrophilic Fluorine-Containing Reaction Partners, Respectively | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Kinetics of (1,1-difluoro-2-iodoethyl)benzene Radical Generation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the introduction of fluorine-containing moieties into organic molecules is a paramount strategy for modulating their physicochemical and biological properties. Among these, the 1,1-difluoroethyl group is of particular interest. The (1,1-difluoro-2-iodoethyl)benzene radical serves as a key intermediate for the installation of this valuable structural motif. Understanding the kinetics of its generation from various precursors is crucial for optimizing reaction conditions, controlling selectivity, and scaling up synthetic processes.

This guide provides a comparative analysis of the principal methods for generating the (1,1-difluoro-2-iodoethyl)benzene radical, with a focus on their kinetic profiles. While specific kinetic data for this exact molecule is sparse in the public domain, this guide synthesizes established principles of radical chemistry and kinetic data from closely related systems to offer a robust comparative framework.

Methods for Radical Generation: A Comparative Overview

The generation of the (1,1-difluoro-2-iodoethyl)benzene radical hinges on the homolytic cleavage of the carbon-iodine (C-I) bond. This can be achieved through several methods, each with distinct advantages, disadvantages, and kinetic characteristics. The primary methods include photolysis, thermal initiation, chemical initiation, and sonolysis.

Photolytic Generation

Photolysis, or the use of light to induce chemical reactions, is a clean and efficient method for generating radicals from organoiodides. The C-I bond is susceptible to cleavage upon absorption of ultraviolet (UV) or, in some cases, visible light.

Mechanism: The process begins with the absorption of a photon by the (1,1-difluoro-2-iodoethyl)benzene molecule, promoting it to an excited state. This excited molecule can then undergo homolytic cleavage of the C-I bond to yield the desired carbon-centered radical and an iodine atom.

Experimental Protocol: Laser Flash Photolysis (LFP)

Laser flash photolysis is a powerful technique for studying the kinetics of short-lived species like radicals.[1] A typical LFP setup involves a high-intensity laser pulse (the "pump") to generate the radicals and a second, weaker light source (the "probe") to monitor their formation and decay in real-time via transient absorption spectroscopy.

DOT Script for Photolytic Radical Generation Workflow:

Caption: Workflow for Photolytic Radical Generation and Kinetic Analysis.

Kinetics: The rate of photolytic radical generation is primarily dependent on the quantum yield (Φ) of the C-I bond cleavage and the intensity of the light source. For many alkyl iodides, the quantum yield for photolysis is near unity.[2] The kinetics are typically first-order with respect to the precursor concentration.

Thermal Generation

Applying heat can also induce the homolytic cleavage of the C-I bond. This method is straightforward but can lack the selectivity of photolysis, potentially leading to side reactions at elevated temperatures.

Mechanism: As the temperature of the system increases, the vibrational energy of the (1,1-difluoro-2-iodoethyl)benzene molecule increases until it surpasses the bond dissociation energy of the C-I bond, leading to its homolysis.

Experimental Protocol: Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS)

To study the kinetics of thermal decomposition, a sample can be rapidly heated in a pyrolysis unit coupled to a GC/MS system. This allows for the separation and identification of the decomposition products at various temperatures and residence times, from which kinetic parameters can be derived.[3]

Kinetics: Thermal decomposition typically follows first-order kinetics. The rate constant (k) is highly dependent on temperature and can be described by the Arrhenius equation:

k = A exp(-Ea / RT)

where A is the pre-exponential factor, Ea is the activation energy, R is the gas constant, and T is the absolute temperature. For the thermal decomposition of similar iodoalkanes, activation energies are typically in the range of 40-60 kcal/mol.[4]

Chemical Initiation

Chemical initiators are compounds that decompose under relatively mild conditions to produce radicals, which can then initiate the desired radical reaction. Common initiators include azo compounds like azobisisobutyronitrile (AIBN) and peroxides like benzoyl peroxide (BPO).

Mechanism: The initiator first decomposes to form initiator radicals. These radicals can then abstract the iodine atom from (1,1-difluoro-2-iodoethyl)benzene in a halogen atom transfer (XAT) reaction to generate the target radical.

DOT Script for Chemically Initiated Radical Generation:

Caption: Mechanism of Chemically Initiated Radical Generation.

Experimental Protocol: Kinetic Monitoring by Spectroscopy or Chromatography

The kinetics of chemically initiated radical generation can be followed by monitoring the disappearance of the precursor or the formation of products over time using techniques like NMR, GC, or HPLC. The rate of decomposition of the initiator is a key factor.[5]

Kinetics: The rate of radical generation is dependent on the decomposition rate of the initiator and the rate of the subsequent halogen atom transfer. The decomposition of common initiators like AIBN and BPO follows first-order kinetics, with half-lives that are highly temperature-dependent.[6] For example, AIBN has a half-life of about 1 hour at 85 °C.[7] The rate of halogen abstraction by the initiator radical will depend on the bond dissociation energy of the C-I bond and the reactivity of the initiator radical.

Sonochemical Generation (Sonolysis)

Sonolysis utilizes high-frequency ultrasound to induce acoustic cavitation in a liquid medium. The collapse of these cavitation bubbles generates localized hot spots with extremely high temperatures and pressures, leading to the homolytic cleavage of bonds.[8]

Mechanism: The intense energy released during the collapse of cavitation bubbles in the vicinity of (1,1-difluoro-2-iodoethyl)benzene molecules can lead to the homolysis of the C-I bond.

Experimental Protocol: Sonochemical Reactor with Product Analysis

A sonochemical reactor equipped with a high-frequency ultrasound transducer is used. The reaction progress can be monitored by taking aliquots at different time intervals and analyzing them by GC/MS or HPLC to determine the concentration of the precursor and products.

Kinetics: The kinetics of sonochemical reactions can be complex but are often approximated as pseudo-first-order with respect to the substrate concentration. The rate is highly dependent on the ultrasonic frequency and power, the solvent properties, and the temperature. The generation of radicals is often localized at the gas-liquid interface of the cavitation bubbles.[9]

Comparative Kinetic Data

The following table summarizes the key kinetic parameters and characteristics of the different methods for generating the (1,1-difluoro-2-iodoethyl)benzene radical. It is important to reiterate that the values for the target molecule are estimates based on data from analogous systems.

Generation Method	Key Kinetic Parameters	Typical Conditions	Advantages	Disadvantages
Photolysis	Quantum Yield (Φ) ≈ 1[2]	Room temperature, UV/Vis light	High efficiency, clean, mild conditions, temporal control	Requires specialized equipment, potential for side reactions of excited states
Thermal Initiation	Activation Energy (Ea) ≈ 40-60 kcal/mol[4]	80 - 200 °C	Simple setup, no initiator required	High temperatures, potential for side reactions, less selective
Chemical Initiation	Initiator Half-life (t½)	60 - 100 °C (for AIBN)[7]	Mild conditions, versatile, good control over initiation rate	Contamination by initiator fragments, potential for side reactions with initiator
Sonolysis	Pseudo-first-order rate constant (k')	Room temperature, high-frequency ultrasound	Mild bulk temperature, avoids high-energy reagents	Complex kinetics, specialized equipment, efficiency can be solvent-dependent

Conclusion

The choice of method for generating the (1,1-difluoro-2-iodoethyl)benzene radical will depend on the specific requirements of the application, including the desired reaction scale, the tolerance of the substrate to heat or light, and the need for precise kinetic control.

• Photolysis offers a clean and highly efficient method for researchers focused on mechanistic studies and small-scale synthesis where precise control is paramount.

• Thermal initiation is a straightforward approach suitable for robust substrates and larger-scale reactions where cost and simplicity are key drivers.

• Chemical initiation provides a versatile and widely applicable method that allows for radical generation under mild thermal conditions, making it a workhorse in many synthetic labs.

• Sonolysis presents an emerging alternative that operates at ambient bulk temperatures, which can be advantageous for thermally sensitive systems.

Further research involving direct kinetic measurements on (1,1-difluoro-2-iodoethyl)benzene is needed to refine the comparative data presented here and to fully unlock the synthetic potential of this important radical intermediate.

References

• Laser Flash Photolysis. IUPAC Compendium of Chemical Terminology. [Link]

• Harris, A. L., & Berg, M. (2003). Ultrafast Studies of Photodissociation in Liquids. In Ultrafast Infrared and Raman Spectroscopy (pp. 345-394). Marcel Dekker, Inc. [Link]

• Benson, S. W. (1976). Thermochemical Kinetics (2nd ed.). John Wiley & Sons. [Link]

• Luo, Y.-R. (2007). Handbook of Bond Dissociation Energies in Organic Compounds. CRC Press. [Link]

• Fossey, J., Lefort, D., & Sorba, J. (1995). Free Radicals in Organic Chemistry. John Wiley & Sons. [Link]

• Moad, G., & Solomon, D. H. (2006). The Chemistry of Radical Polymerization (2nd ed.). Elsevier. [Link]

• Suslick, K. S. (1990). Sonochemistry. Science, 247(4949), 1439–1445. [Link]

• Mason, T. J., & Lorimer, J. P. (2002). Applied Sonochemistry: The Uses of Power Ultrasound in Chemistry and Processing. Wiley-VCH. [Link]

• Thompson, L. H., & Doraiswamy, L. K. (1999). Sonochemistry: Science and Engineering. Industrial & Engineering Chemistry Research, 38(4), 1215–1249. [Link]

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